9,10-Bis(phenylethynyl)-2-methylanthracene

• CAS: 51580-23-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Structure and Synthesis of N-Methyl-1,3-benzodioxolylpentanamine (MBPEA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-1,3-benzodioxolylpentanamine (MBPEA), also known by the research chemical designation Methyl-K and the systematic name 1-(1,3-benzodioxol-5-yl)-N-methylpentan-2-amine, is a synthetic compound belonging to the phenethylamine chemical class.[1][2] First synthesized and documented by the medicinal chemist Alexander Shulgin in his comprehensive work, PiHKAL: A Chemical Love Story, MBPEA is the N-methylated analog of 1,3-benzodioxolylpentanamine (BDP or "K").[1][2] Its chemical structure is characterized by a 1,3-benzodioxole ring (also known as a methylenedioxy bridge) attached to a pentanamine backbone, with a methyl group on the amine. This structure is homologous to the well-known compound 3,4-methylenedioxymethamphetamine (MDMA), with the key difference being the substitution of a propyl group for the methyl group at the alpha position of the phenethylamine core.

This technical guide provides a comprehensive overview of the chemical structure of MBPEA and a detailed exploration of its synthesis, with a focus on the underlying chemical principles and experimental methodologies. The information presented herein is intended for a professional audience engaged in chemical research and drug development.

Chemical Structure and Properties

The chemical structure of MBPEA is fundamental to its classification and potential biological activity. The molecule consists of a phenethylamine skeleton, a common feature in many psychoactive compounds, which is modified in several key ways:

• 1,3-Benzodioxole Moiety: The phenyl ring is substituted at the 3 and 4 positions with a methylenedioxy group, forming the characteristic 1,3-benzodioxole ring system. This feature is shared with other compounds in the methylenedioxyphenethylamine family, such as MDMA and MDA.

• α-Propyl Group: At the alpha position relative to the amine, there is a propyl group. This distinguishes MBPEA from MDMA, which has a methyl group at this position.

• N-Methyl Group: The amine is a secondary amine, bearing a methyl group.

These structural features result in the following chemical properties:

Property	Value	Source
IUPAC Name	1-(1,3-benzodioxol-5-yl)-N-methylpentan-2-amine	[2]
Other Names	N-Methyl-1,3-benzodioxolylpentanamine, Methyl-K, MBDP, 3,4-methylenedioxy-α-propyl-N-methylphenethylamine	[1][2]
Molecular Formula	C₁₃H₁₉NO₂	[1]
Molar Mass	221.30 g/mol	[1]

Synthesis of MBPEA

The synthesis of MBPEA is a multi-step process that is analogous to the synthesis of MDMA and other related phenethylamines. The most common and well-documented route proceeds via the formation of a ketone precursor, 3,4-methylenedioxyphenyl-2-pentanone, followed by a reductive amination reaction. This synthetic strategy offers a reliable and scalable method for the preparation of MBPEA.

The overall synthetic pathway can be visualized as a two-stage process:

Caption: Overview of the two-stage synthesis of MBPEA from piperonal.

Stage 1: Synthesis of 3,4-Methylenedioxyphenyl-2-pentanone

The key intermediate in the synthesis of MBPEA is 3,4-methylenedioxyphenyl-2-pentanone. This ketone can be prepared from the readily available starting material piperonal (also known as heliotropin or 3,4-methylenedioxybenzaldehyde) through a two-step sequence involving a Henry reaction followed by reduction of the resulting nitroalkene.

Step 1.1: Henry Reaction (Knoevenagel Condensation)

The first step involves the condensation of piperonal with 1-nitropropane in the presence of a base catalyst. This reaction, a variation of the Henry reaction, forms the intermediate 1-(3,4-methylenedioxyphenyl)-2-nitro-1-pentene.

Caption: The Henry reaction of piperonal and 1-nitropropane.

Experimental Protocol:

A detailed protocol for the synthesis of the analogous 3,4-methylenedioxyphenyl-2-nitropropene is well-documented and can be adapted for the synthesis of the pentene derivative.[3]

• To a flask containing piperonal, add an excess of 1-nitropropane.

• Add a catalytic amount of a suitable base, such as cyclohexylamine or n-butylamine.[4]

• Heat the mixture, typically under reflux, to drive the condensation reaction to completion. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC).

• Upon completion, the excess 1-nitropropane is removed, often by vacuum distillation. The crude nitroalkene product is then purified, for example, by recrystallization.

Causality of Experimental Choices:

• Excess Nitroalkane: Using an excess of the nitroalkane helps to drive the equilibrium of the condensation reaction towards the product side.

• Base Catalyst: The base is essential to deprotonate the α-carbon of the nitroalkane, forming a nucleophilic nitronate anion that then attacks the electrophilic carbonyl carbon of the piperonal.

• Heating: The reaction is typically heated to increase the reaction rate and ensure complete conversion.

Step 1.2: Reduction of the Nitroalkene

The nitroalkene intermediate is then reduced to the corresponding ketone, 3,4-methylenedioxyphenyl-2-pentanone. A common method for this transformation is reduction with iron in the presence of an acid, such as hydrochloric acid or acetic acid.

Experimental Protocol:

This procedure is adapted from the synthesis of the propanone analog.[3]

• The nitroalkene is dissolved in a suitable solvent, such as glacial acetic acid.

• Iron filings or powder are added to the solution.

• The mixture is heated, and the reduction is allowed to proceed. The reaction is often exothermic and may require cooling to maintain control.

• After the reaction is complete, the iron salts are filtered off, and the product is extracted from the aqueous solution with an organic solvent.

• The organic extracts are combined, washed, dried, and the solvent is removed to yield the crude ketone.

• The 3,4-methylenedioxyphenyl-2-pentanone can be further purified by vacuum distillation.

Causality of Experimental Choices:

• Iron and Acid: This combination provides a classic and effective method for the reduction of nitroalkenes to ketones. The iron acts as the reducing agent, being oxidized in the process, while the acid provides the necessary protons for the reaction.

Stage 2: Reductive Amination of 3,4-Methylenedioxyphenyl-2-pentanone

The final step in the synthesis of MBPEA is the reductive amination of 3,4-methylenedioxyphenyl-2-pentanone with methylamine. This reaction proceeds via the formation of an intermediate imine (or enamine), which is then reduced in situ to the final secondary amine product. A variety of reducing agents can be employed for this transformation, with sodium cyanoborohydride (NaBH₃CN) and sodium borohydride (NaBH₄) being common choices.[5][6]

Caption: Reductive amination of the ketone precursor to form MBPEA.

Experimental Protocol (utilizing Sodium Cyanoborohydride):

The following is a representative protocol based on the well-established methods for reductive amination.[5]

• In a suitable reaction vessel, dissolve 3,4-methylenedioxyphenyl-2-pentanone in a solvent such as methanol.

• Add a solution of methylamine (often as the hydrochloride salt or an aqueous solution).

• Adjust the pH of the mixture to be mildly acidic (pH 6-7) to facilitate imine formation.

• Add sodium cyanoborohydride portion-wise to the stirred solution. The reaction is typically carried out at room temperature.

• The reaction progress is monitored by TLC or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the reaction is complete, the solvent is removed under reduced pressure.

• The residue is taken up in water and the pH is made basic to liberate the free amine.

• The product is extracted with a non-polar organic solvent (e.g., diethyl ether or dichloromethane).

• The combined organic extracts are washed, dried, and the solvent is evaporated.

• The crude MBPEA can be purified by vacuum distillation or by conversion to its hydrochloride salt followed by recrystallization to yield a pure, crystalline solid.

Causality of Experimental Choices:

• Mildly Acidic pH: The formation of the imine intermediate is catalyzed by mild acid. A pH that is too low will protonate the amine, rendering it non-nucleophilic, while a pH that is too high will not sufficiently activate the carbonyl group.

• Sodium Cyanoborohydride: This reducing agent is particularly well-suited for reductive aminations as it is selective for the reduction of the protonated imine over the starting ketone, preventing the formation of the corresponding alcohol as a side product.[6]

Data Summary

Synthesis Stage	Starting Materials	Key Reagents	Product	Typical Yield
Stage 1.1	Piperonal, 1-Nitropropane	Base catalyst (e.g., n-butylamine)	1-(3,4-Methylenedioxyphenyl)-2-nitro-1-pentene	High
Stage 1.2	1-(3,4-Methylenedioxyphenyl)-2-nitro-1-pentene	Iron, Acid (e.g., Acetic Acid)	3,4-Methylenedioxyphenyl-2-pentanone	Good to High
Stage 2	3,4-Methylenedioxyphenyl-2-pentanone, Methylamine	Sodium Cyanoborohydride	N-Methyl-1,3-benzodioxolylpentanamine (MBPEA)	Good

Note: Specific yield data for the synthesis of MBPEA is not widely published in peer-reviewed literature and is primarily documented in Shulgin's PiHKAL. The yields are described qualitatively as "good" or "high" based on analogous, well-documented syntheses.

Conclusion

The synthesis of N-Methyl-1,3-benzodioxolylpentanamine (MBPEA) is a well-established process in synthetic organic chemistry, drawing upon fundamental reactions such as the Henry condensation and reductive amination. The pathway from piperonal provides a logical and efficient route to the key ketone intermediate, which is then readily converted to the final product. The choice of reagents and reaction conditions at each step is critical for maximizing yield and purity. This guide has provided a detailed overview of the chemical structure and a comprehensive, scientifically-grounded description of the synthesis of MBPEA, intended to be a valuable resource for professionals in the fields of chemical research and drug development.

References

• Cormicka, J., Carter, J. F., Currie, T., Matheson, C., & Cresswell, S. L. (2023). Stable isotope characterisation of 3,4-methylenedioxyphenyl-2-propanone and 3,4-methylenedioxyamphetamine prepared from piperonal. Rapid Communications in Mass Spectrometry, 37(4), e9446. [Link]

• Shulgin, A. T., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story. Transform Press.

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• Wikipedia. (n.d.). 1,3-Benzodioxolylpentanamine. [Link]

• Wikipedia. (n.d.). 1,3-Benzodioxolyl-N-ethylpentanamine. [Link]

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• Szymańska, E., & Giebułtowicz, J. (2005). Determination of synthesis route of 1-(3,4-methylenedioxyphenyl)-2-propanone (MDP-2-P) based on impurity profiles of MDMA. Forensic Science International, 152(2-3), 172–182. [Link]

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• Nichols, D. E., & Oberlender, R. (1990). (+)-N-methyl-1-(1,3-benzodioxol-5-yl)-2-butanamine as a discriminative stimulus in studies of 3,4-methylenedioxy-methamphetamine-like behavioral activity. Pharmacology, Biochemistry and Behavior, 36(3), 505–510. [Link]

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• Organic Syntheses. (n.d.). Reductive Amination with Sodium Cyanoborohydride: N,N-Dimethylcyclohexylamine. [Link]

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An In-Depth Technical Guide to the Absorption and Emission Spectra of 1-(4-methoxyphenyl)-N-((1R)-1-phenylethyl)ethan-1-amine (MBPEA)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the principles and methodologies for characterizing the absorption and emission spectra of the chiral aromatic amine, 1-(4-methoxyphenyl)-N-((1R)-1-phenylethyl)ethan-1-amine (MBPEA). While specific experimental data for MBPEA is not extensively available in the public domain, this guide establishes a robust framework for its spectroscopic analysis by drawing upon the well-established photophysical properties of structurally analogous aromatic amines. We delve into the theoretical underpinnings of UV-Vis absorption and fluorescence spectroscopy, provide detailed, field-proven experimental protocols, and discuss the critical influence of environmental factors such as solvent polarity and pH on the spectral characteristics. This guide is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to conduct and interpret spectroscopic investigations of MBPEA and related compounds, which is crucial for applications ranging from fundamental photophysical studies to the development of novel therapeutic agents.

Introduction: The Spectroscopic Significance of MBPEA

1-(4-methoxyphenyl)-N-((1R)-1-phenylethyl)ethan-1-amine (MBPEA) is a chiral secondary amine possessing two aromatic moieties: a methoxy-substituted phenyl group and a phenyl group. The presence of these chromophores, coupled with the nitrogen atom's lone pair of electrons, imparts distinct spectroscopic properties to the molecule. Understanding the absorption and emission spectra of MBPEA is paramount for a variety of scientific and industrial applications.

In the realm of drug development , spectroscopic analysis is indispensable for:

• Quantitative Analysis: Determining the concentration of MBPEA in various matrices, a cornerstone of pharmacokinetic and pharmacodynamic studies.

• Purity Assessment: Identifying and quantifying impurities during synthesis and formulation.

• Binding Studies: Investigating interactions with biological targets, such as proteins and nucleic acids, which can induce changes in the absorption and fluorescence properties.

• Stability Testing: Monitoring the degradation of the compound under different storage conditions.

For research scientists , the spectroscopic characterization of MBPEA offers insights into its fundamental photophysical properties, including:

• Electronic Transitions: Elucidating the nature of the electronic transitions responsible for light absorption and emission.

• Environmental Sensing: Utilizing the sensitivity of its spectra to the local environment to probe molecular interactions and microenvironments.

• Chirality and Photophysics: Investigating the influence of its chiral center on its excited-state dynamics.

This guide will provide the theoretical foundation and practical protocols to empower professionals in these fields to effectively harness the power of absorption and emission spectroscopy in their work with MBPEA and similar molecules.

Theoretical Principles of Electronic Spectroscopy

The absorption and emission of light by molecules like MBPEA are governed by the principles of quantum mechanics, specifically the interaction of electromagnetic radiation with the molecule's electrons.

UV-Vis Absorption Spectroscopy

UV-Vis spectroscopy is an analytical technique that measures the absorption of ultraviolet and visible light by a sample.[1] When a molecule absorbs a photon of light with the appropriate energy, an electron is promoted from a lower energy molecular orbital (typically the highest occupied molecular orbital, HOMO) to a higher energy molecular orbital (typically the lowest unoccupied molecular orbital, LUMO).[2] For aromatic compounds like MBPEA, these transitions often involve π-electrons in the aromatic rings and the non-bonding (n) electrons on the nitrogen atom. The primary transitions observed are typically π → π* and n → π*.

The relationship between the absorbance (A), the concentration of the analyte (c), and the path length of the light through the sample (l) is described by the Beer-Lambert Law :

A = εcl

where ε is the molar absorptivity (also known as the extinction coefficient), a constant that is characteristic of the molecule at a specific wavelength. A plot of absorbance versus wavelength yields an absorption spectrum , which typically shows one or more peaks at the wavelengths of maximum absorbance (λmax).

Fluorescence Spectroscopy

Fluorescence is a photoluminescence process where a molecule, after absorbing a photon and reaching an excited electronic state, emits a photon as it returns to the ground electronic state.[3] This process is typically very fast, occurring on the nanosecond timescale.

The key steps in fluorescence are illustrated by the Jablonski diagram :

• Excitation: The molecule absorbs a photon, promoting an electron from the ground singlet state (S0) to a higher vibrational level of an excited singlet state (S1 or S2).

• Vibrational Relaxation and Internal Conversion: The excited molecule rapidly loses excess vibrational energy through non-radiative processes, relaxing to the lowest vibrational level of the S1 state. This is a very fast process.[4]

• Fluorescence Emission: From the lowest vibrational level of S1, the molecule returns to one of the vibrational levels of the S0 state by emitting a photon.

Because some energy is lost through vibrational relaxation, the emitted photon has lower energy (longer wavelength) than the absorbed photon. This difference in wavelength between the absorption maximum and the emission maximum is known as the Stokes shift .

The fluorescence quantum yield (ΦF) is a measure of the efficiency of the fluorescence process and is defined as the ratio of the number of photons emitted to the number of photons absorbed.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for measuring the absorption and emission spectra of MBPEA. These protocols are designed to be self-validating systems, ensuring data accuracy and reproducibility.

Measuring the UV-Vis Absorption Spectrum

This protocol outlines the procedure for obtaining the UV-Vis absorption spectrum of a solution of MBPEA.

• UV-Vis Spectrophotometer (dual beam recommended)

• Quartz cuvettes (1 cm path length)

• Spectroscopic grade solvent (e.g., cyclohexane, ethanol, acetonitrile)

• MBPEA sample of known purity

• Volumetric flasks and pipettes

Caption: Experimental workflow for UV-Vis absorption spectroscopy.

• Solution Preparation:

  • Accurately weigh a small amount of MBPEA and dissolve it in a known volume of spectroscopic grade solvent to prepare a stock solution of known concentration.

  • Perform serial dilutions of the stock solution to obtain a series of solutions with concentrations that will yield absorbance values in the linear range of the instrument (typically 0.1 to 1.0).[5]

  • Prepare a blank sample containing only the pure solvent.[6]

• Instrument Setup and Calibration:

  • Turn on the spectrophotometer and allow the lamp to warm up for the manufacturer-recommended time to ensure a stable output.

  • Set the desired wavelength range for the scan (e.g., 200-400 nm for aromatic amines).

  • Perform a baseline correction using the blank cuvette filled with the pure solvent. This subtracts the absorbance of the solvent and the cuvette from the subsequent sample measurements.

• Measurement:

  • Rinse the sample cuvette with a small amount of the most dilute sample solution before filling it.

  • Place the cuvette in the sample holder and record the absorption spectrum.

  • Repeat the measurement for each of the prepared dilutions, starting from the most dilute and progressing to the most concentrated.

• Data Analysis:

  • Plot the absorbance versus wavelength for each concentration to obtain the absorption spectra.

  • From the spectrum of a dilute solution, identify the wavelength of maximum absorbance (λmax).

  • Create a Beer-Lambert plot by plotting the absorbance at λmax against the corresponding concentrations.

  • Perform a linear regression on the Beer-Lambert plot. The slope of the line will be equal to the molar absorptivity (ε) if the path length is 1 cm.

Measuring the Fluorescence Emission Spectrum

This protocol details the procedure for acquiring the fluorescence excitation and emission spectra of MBPEA.

• Spectrofluorometer

• Quartz fluorescence cuvettes (four-sided polished)

• Spectroscopic grade solvent

• MBPEA sample of known purity

• Volumetric flasks and pipettes

Caption: Experimental workflow for fluorescence spectroscopy.

• Solution Preparation:

  • Prepare a dilute solution of MBPEA in the chosen spectroscopic grade solvent. To avoid inner filter effects, the absorbance of the solution at the excitation wavelength should be low, typically less than 0.1.

  • Prepare a blank sample of the pure solvent.

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the lamp to stabilize.

  • Set the excitation and emission slit widths. Narrower slits provide better resolution but lower signal-to-noise, so a compromise must be found.

• Measurement of the Emission Spectrum:

  • Set the excitation monochromator to the λmax determined from the absorption spectrum.

  • Scan the emission monochromator over a wavelength range starting just above the excitation wavelength to a longer wavelength where the fluorescence is no longer observed.

  • Record the emission spectrum of the solvent blank using the same settings.

• Measurement of the Excitation Spectrum:

  • Set the emission monochromator to the wavelength of maximum fluorescence intensity observed in the emission spectrum.

  • Scan the excitation monochromator over a wavelength range that covers the absorption bands of the compound.

  • Record the excitation spectrum of the solvent blank.

• Data Analysis:

  • Subtract the blank spectrum from the sample spectrum for both the emission and excitation measurements to correct for Raman scattering from the solvent and other background signals.

  • Plot the corrected fluorescence intensity versus wavelength for both the emission and excitation spectra.

  • The corrected excitation spectrum should be superimposable on the absorption spectrum if only one fluorescent species is present.

  • The fluorescence quantum yield can be determined relative to a well-characterized standard with a known quantum yield.

Illustrative Spectral Data and Interpretation

Table 1: Illustrative Spectroscopic Data for an Aromatic Amine (N-benzylaniline in Cyclohexane)

Parameter	Value	Reference
Absorption Maximum (λabs)	245 nm	[6]
Molar Absorptivity (ε) at λabs	13,200 M-1cm-1	[6]
Emission Maximum (λem)	~350 nm	[2]
Fluorescence Quantum Yield (ΦF)	0.164	[6]

The absorption spectrum of N-benzylaniline in a non-polar solvent like cyclohexane shows a strong absorption band around 245 nm, which can be attributed to a π → π* transition within the aromatic rings.[7] The high molar absorptivity is characteristic of such allowed transitions. The fluorescence emission is significantly red-shifted from the absorption, with a Stokes shift of approximately 105 nm. This large Stokes shift is common for aromatic amines and can be influenced by changes in molecular geometry and solvent relaxation around the excited state.[2]

Factors Influencing Absorption and Emission Spectra

The electronic transitions of aromatic amines are sensitive to their local environment. Understanding these influences is critical for accurate data interpretation and for utilizing these molecules as environmental probes.

Solvent Effects (Solvatochromism)

The polarity of the solvent can significantly affect the position and intensity of absorption and emission bands, a phenomenon known as solvatochromism.[8]

• Absorption Spectra: For π → π* transitions, an increase in solvent polarity typically leads to a small red shift (bathochromic shift) as the more polar excited state is stabilized to a greater extent than the ground state. For n → π* transitions, an increase in solvent polarity often results in a blue shift (hypsochromic shift) due to the stabilization of the non-bonding electrons in the ground state by hydrogen bonding with polar protic solvents.

• Emission Spectra: The effect of solvent polarity is generally more pronounced on the emission spectrum. The excited state of many aromatic amines has a larger dipole moment than the ground state. In polar solvents, the solvent molecules reorient around the excited state dipole, leading to a greater stabilization of the excited state and a significant red shift in the fluorescence emission.

Table 2: Illustrative Effect of Solvent Polarity on the Emission Maximum of an Aromatic Amine

Solvent	Polarity (Dielectric Constant)	Illustrative λem (nm)
Cyclohexane	2.0	350
Dichloromethane	9.1	365
Acetonitrile	37.5	380
Methanol	32.7	395

pH Effects

The nitrogen atom in MBPEA can be protonated in acidic conditions. This protonation has a dramatic effect on the spectroscopic properties.

• Absorption Spectra: Protonation of the nitrogen atom removes the non-bonding electrons from conjugation with the aromatic π-system. This results in a significant blue shift in the absorption spectrum, which will resemble that of the parent aromatic hydrocarbons (benzene and toluene).

• Emission Spectra: In most cases, protonation of the amino group leads to a significant quenching of the fluorescence.[9] The protonated form is typically non-fluorescent or very weakly fluorescent. Therefore, the fluorescence intensity of MBPEA is expected to be highly pH-dependent, with strong emission in neutral or basic solutions and weak or no emission in acidic solutions. This property can be exploited for pH sensing applications.

Temperature Effects

Temperature can also influence the absorption and emission spectra. An increase in temperature generally leads to:

• Broadening of spectral bands: Increased thermal energy leads to a wider distribution of vibrational and rotational energy levels.

• Decreased fluorescence intensity: Higher temperatures increase the rates of non-radiative decay processes (such as vibrational relaxation and internal conversion), which compete with fluorescence, leading to a lower quantum yield.

Photophysical Pathways: The Jablonski Diagram

The Jablonski diagram provides a visual representation of the electronic and vibrational energy levels of a molecule and the possible transitions between them.

Caption: Jablonski diagram illustrating the photophysical processes for a typical aromatic molecule.

This diagram illustrates the key radiative (absorption, fluorescence, phosphorescence) and non-radiative (internal conversion, vibrational relaxation, intersystem crossing) pathways that an electron in a molecule like MBPEA can take upon excitation.[4]

Conclusion

This technical guide has provided a comprehensive framework for understanding and measuring the absorption and emission spectra of MBPEA. By leveraging the principles of electronic spectroscopy and drawing parallels with structurally similar aromatic amines, researchers and drug development professionals can effectively characterize the photophysical properties of this important chiral molecule. The detailed experimental protocols and discussion of environmental influences offer practical guidance for obtaining high-quality, reproducible data. The insights gained from such spectroscopic studies are crucial for advancing our understanding of the fundamental properties of MBPEA and for its successful application in various scientific and industrial endeavors.

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The Tunable World of Phenylethynyl Anthracene Derivatives: A Guide to Core Electronic Properties

An In-depth Technical Guide

Introduction: Beyond the Glow Stick

Phenylethynyl anthracene derivatives are a robust class of π-conjugated organic molecules renowned for their exceptional photophysical properties and tunable electronic characteristics.[1] While 9,10-bis(phenylethynyl)anthracene (BPEA) is widely recognized as the vibrant emitter in green chemical light sticks, its utility and that of its derivatives extend far into the vanguard of materials science.[2][3] These molecules form the active components in organic light-emitting diodes (OLEDs), organic thin-film transistors (OTFTs), and are promising candidates for next-generation solar energy applications due to their capacity for singlet fission.[4][5][6]

The core structure, consisting of a rigid anthracene backbone extended by phenylethynyl arms, creates a large, delocalized π-electron system. This framework is synthetically versatile, allowing for precise modifications on both the anthracene and terminal phenyl rings.[1][7] Such functionalization provides a powerful toolkit for tuning the frontier molecular orbital (FMO) energies—the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO)—which in turn dictates the material's absorption, emission, and charge-transport properties.[8][9]

This guide provides an in-depth exploration of the fundamental electronic properties of these derivatives. We will examine the relationship between molecular structure and photophysical behavior, detail the key experimental protocols for their characterization, and contextualize these properties within their current and future applications.

Part 1: The Architectural Foundation - Synthesis and Molecular Structure

The electronic behavior of a phenylethynyl anthracene derivative is inextricably linked to its molecular architecture. The primary synthetic route to these compounds is the palladium-catalyzed Sonogashira cross-coupling reaction.[1][4] This method efficiently couples terminal alkynes (the phenylethynyl groups) with halogenated anthracenes (typically 9,10-dibromoanthracene).[10]

A key advantage of this synthetic approach is its modularity. By using a stepwise process, unsymmetrically substituted derivatives can be produced, offering an additional vector for fine-tuning electronic properties.[1] For instance, introducing an electron-donating group on one phenyl ring and an electron-withdrawing group on the other can induce intramolecular charge transfer (ICT) characteristics, significantly altering the molecule's photophysics.

The resulting molecular structure is characterized by a planar anthracene core with linearly appended phenylethynyl arms. In the ground state, particularly in solution, torsional disorder can exist due to rotation around the single bonds of the ethynyl linker.[11] However, upon photoexcitation, the molecule adopts a more rigid, planar conformation to maximize conjugation, a phenomenon that has significant implications for its spectral properties.[11]

Caption: General molecular structure of 9,10-bis(phenylethynyl)anthracene derivatives.

Part 2: Core Electronic and Photophysical Properties

The defining characteristics of phenylethynyl anthracene derivatives are their vibrant fluorescence and responsive electronic structure. These properties are governed by the energies and distributions of the FMOs.

Frontier Molecular Orbitals (HOMO & LUMO)

The HOMO and LUMO energy levels determine a molecule's ability to donate or accept electrons, respectively, and their energy difference (the HOMO-LUMO gap) corresponds to the energy of the lowest electronic transition. In the parent BPEA molecule, the HOMO and LUMO are delocalized across the entire π-conjugated system.

Functionalization of the terminal phenyl rings provides a direct method for tuning these energy levels:

• Electron-Donating Groups (e.g., alkoxy, amines) raise the HOMO energy level, decreasing the energy gap and typically causing a red-shift (a shift to longer wavelengths) in absorption and emission spectra.

• Electron-Withdrawing Groups (e.g., cyano, nitro) lower the LUMO energy level, which also decreases the energy gap and results in a red-shift.

This tunability is crucial for designing materials for specific applications, such as aligning energy levels with other materials in an OLED stack or a solar cell.[6][12]

Absorption and Fluorescence

Phenylethynyl anthracene derivatives exhibit strong absorption in the UV-visible region, corresponding to the S₀ → S₁ (π-π*) transition. Their most notable feature is often their intense fluorescence with high quantum yields. The parent BPEA, for example, has a fluorescence quantum yield approaching 1.0 in cyclohexane, meaning nearly every absorbed photon is re-emitted as light.[13]

A key characteristic of these molecules is that their absorption and emission spectra often lack a perfect mirror-image relationship.[11] This is a direct consequence of the structural differences between the ground and excited states. The ground state has some degree of torsional freedom, leading to a collection of slightly different conformations and a broadened absorption spectrum.[11] Upon excitation, the molecule rapidly planarizes into a more rigid, lower-energy excited state, from which it emits. This results in a more resolved, structured fluorescence spectrum.[11]

In the solid state, intermolecular interactions become dominant and can drastically alter the photophysical properties.[2] Depending on the crystal packing, molecules can form aggregates that lead to different spectral shifts:

• H-aggregates (face-to-face packing): Result in a blue-shifted absorption and are often weakly emissive.

• J-aggregates (head-to-tail packing): Result in a red-shifted absorption and can be highly emissive.[2]

Table 1: Representative Photophysical Properties of BPEA Derivatives

Compound	Solvent/State	Absorption λmax (nm)	Emission λmax (nm)	Fluorescence Quantum Yield (ΦF)
BPEA	Cyclohexane	451	468	~1.0[13][14]
BPEA	Thin Film	~420, ~500	~525	Not Reported
1-Chloro-BPEA	Thin Film	Not Reported	~525	Not Reported

| 2-Chloro-BPEA | Thin Film | Not Reported | ~525, ~600 | Not Reported |

Note: Data for thin films shows significant shifts and complexity due to solid-state packing effects.[2]

Excited State Dynamics: Intersystem Crossing and Singlet Fission

Beyond simple fluorescence, the excited states of phenylethynyl anthracene derivatives can undergo more complex processes that are critical for advanced applications.

• Intersystem Crossing (ISC): This is a spin-forbidden process where a molecule in a singlet excited state (S₁) transitions to a triplet excited state (T₁).[15] While typically inefficient in purely organic molecules, it can be enhanced. The resulting triplet states are long-lived and are the key to processes like photon upconversion, where two low-energy triplet excitons combine to form a high-energy singlet exciton that then emits light.[2][3]

• Singlet Fission (SF): This is a spin-allowed process where a singlet exciton in one molecule shares its energy with a neighboring ground-state molecule, resulting in two triplet excitons (S₁ + S₀ → T₁ + T₁).[5] For this to be efficient, the energy of the singlet state must be approximately twice the energy of the triplet state (E(S₁) ≥ 2E(T₁)). BPEA is a material in which efficient singlet fission has been demonstrated, with triplet yields approaching 200% in polycrystalline thin films.[5] This process is highly desirable for solar cells, as it can convert one high-energy photon into two charge carriers, potentially overcoming the Shockley-Queisser limit.

Caption: Key photophysical processes in phenylethynyl anthracene derivatives.

Part 3: Experimental Characterization Protocols

Accurate characterization of the electronic properties is essential for both fundamental understanding and material design. The following protocols outline the core techniques.

Protocol 1: UV-Visible (UV-Vis) Absorption Spectroscopy

Objective: To determine the light absorption properties and estimate the optical HOMO-LUMO gap.

Causality: This technique measures the energy required to promote an electron from the ground state (S₀) to an excited state (S₁). The onset of the lowest energy absorption band provides a good approximation of the optical bandgap.[16]

Methodology:

• Sample Preparation: Prepare a dilute solution of the derivative in a UV-transparent solvent (e.g., cyclohexane, THF, dichloromethane). The concentration must be adjusted to give a maximum absorbance between 0.5 and 1.5 to ensure adherence to the Beer-Lambert law.[16]

• Spectrophotometer Setup: Use a dual-beam spectrophotometer. Fill one quartz cuvette with the pure solvent as a reference and a second with the sample solution.

• Spectrum Acquisition: Scan a wavelength range that covers all features of the molecule (e.g., 250-700 nm).

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax).

  • Determine the absorption onset (λonset) by finding the intersection of the tangent of the low-energy edge of the first absorption peak with the baseline.

  • Calculate the optical gap (Egopt) using the formula: Egopt (eV) = 1240 / λonset (nm) .

Protocol 2: Fluorescence Spectroscopy

Objective: To measure the emission properties, including the emission maximum and fluorescence quantum yield.

Causality: This technique characterizes the radiative decay from the S₁ excited state back to the S₀ ground state. The efficiency of this process (quantum yield) is a critical parameter for applications like OLEDs.

Methodology:

• Sample Preparation: Use a very dilute solution (absorbance < 0.1 at the excitation wavelength) in a quartz cuvette to avoid inner-filter effects.[13]

• Spectrometer Setup: In a spectrofluorometer, set the excitation wavelength (λex), typically at or near the absorption maximum (λmax). Set appropriate excitation and emission slit widths (e.g., 4-5 nm bandwidth) to balance signal intensity and spectral resolution.[13]

• Spectrum Acquisition: Scan the emission wavelengths, starting ~10-20 nm above the excitation wavelength to avoid scattering artifacts.

• Data Analysis (Quantum Yield):

  • The relative quantum yield (ΦF) is determined by comparing the integrated fluorescence intensity of the sample to a well-characterized standard (e.g., quinine sulfate in 0.1 M H₂SO₄, ΦF = 0.546).

  • The formula is: Φsample = Φstd * (Isample / Istd) * (Astd / Asample) * (nsample² / nstd²)

    • Where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Protocol 3: Cyclic Voltammetry (CV)

Objective: To determine the electrochemical HOMO and LUMO energy levels.

Causality: CV measures the potential at which a molecule is oxidized (loses an electron) and reduced (gains an electron). These potentials correlate directly to the HOMO and LUMO energy levels, respectively. This provides the electrochemical bandgap, which is crucial for understanding charge injection and transport.[16]

Methodology:

• System Setup: Use a three-electrode cell configuration: a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., dichloromethane, acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆). Purge the solution with an inert gas (N₂ or Ar) for 10-15 minutes to remove oxygen.

• Measurement:

  • Scan the potential in the positive direction to find the oxidation peak.

  • Scan the potential in the negative direction to find the reduction peak.

  • After the measurement, add a small amount of the ferrocene/ferrocenium (Fc/Fc⁺) redox couple as an internal standard and record its voltammogram. The half-wave potential (E₁/₂) of Fc/Fc⁺ is set to 0 V vs. Fc/Fc⁺.

• Data Analysis:

  • Determine the onset potentials for oxidation (Eoxonset) and reduction (Eredonset).

  • Calculate the energy levels using the empirical formulas:[16]

    • EHOMO (eV) = -[Eoxonset (vs Fc/Fc⁺) + 4.8]

    • ELUMO (eV) = -[Eredonset (vs Fc/Fc⁺) + 4.8]

  • The value 4.8 eV is the energy level of the Fc/Fc⁺ standard relative to the vacuum level.

Caption: Experimental workflow for determining the HOMO-LUMO energy gap.

Conclusion and Future Outlook

Phenylethynyl anthracene derivatives represent a cornerstone class of materials in organic electronics. Their synthetic accessibility and the profound impact of chemical functionalization on their electronic properties provide a clear and effective pathway for the rational design of new materials. The ability to precisely tune HOMO/LUMO levels, shift emission colors, and promote advanced photophysical processes like singlet fission ensures their continued relevance.

Future research will likely focus on developing derivatives with even greater stability, higher quantum efficiencies in the solid state, and optimized energy levels for specific device architectures. Exploring novel substitution patterns and incorporating these units into larger polymeric or supramolecular systems will undoubtedly unlock new functionalities and push the boundaries of organic semiconductor performance.

References

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• ResearchGate. (n.d.). 9,10-Bis(phenylethynyl)anthracene-based organic semiconducting molecules for annealing-free thin film transistors. Request PDF. [Link]

• MDPI. (n.d.). Photophysical Properties of Anthracene Derivatives. [Link]

• ACS Publications. (2022). Triplet Formation in a 9,10-Bis(phenylethynyl)anthracene Dimer and Trimer Occurs by Charge Recombination Rather than Singlet Fission. [Link]

• PubMed Central. (2022). Triplet Formation in a 9,10-Bis(phenylethynyl)anthracene Dimer and Trimer Occurs by Charge Recombination Rather than Singlet Fission. [Link]

• Wikipedia. (n.d.). Metal–organic framework. [Link]

• PubChem. (n.d.). 9,10-Bis(phenylethynyl)anthracene. [Link]

• ACS Publications. (2018). Singlet Fission in 9,10-Bis(phenylethynyl)anthracene Thin Films. Journal of the American Chemical Society. [Link]

• OMLC. (2017). 9,10-Bis(phenylethynyl)anthracene. [Link]

• Wikipedia. (n.d.). 9,10-Bis(phenylethynyl)anthracene. [Link]

• Thieme. (2013). Efficient Synthesis of 9,10-Bis(phenylethynyl)anthracene Derivatives by Integration of Sonogashira Coupling and Double-Elimination Reaction. [Link]

• ResearchGate. (n.d.). HOMO and LUMO orbital schemes of Phe derivatives. [Link]

• MIT DSpace. (1995). Fluorescence Studies of Poly(phenyleneethynylene)s: The Effect of Anthracene. [Link]

• ACS Publications. (2018). Spin–Orbit Charge Recombination Intersystem Crossing in Phenothiazine–Anthracene Compact Dyads. The Journal of Physical Chemistry C. [Link]

• ACS Publications. (2021). Tuning the Electronic and Optical Properties of Crystalline Anthracene by Doping and Pressure for Photovoltaic Applications. ACS Omega. [Link]

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• RSC Publishing. (n.d.). The development of anthracene derivatives for organic light-emitting diodes. Journal of Materials Chemistry. [Link]

• ScienceDirect. (n.d.). Fluorescence quenching of anthracene by indole derivatives in phospholipid bilayers. [Link]

• RSC Publishing. (n.d.). Modulating the intersystem crossing mechanism of anthracene carboxyimide-based photosensitizers via structural adjustments and application as a potent photodynamic therapeutic reagent. [Link]

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A Technical Guide to 9,10-Bis(phenylethynyl)-2-methylanthracene (BPEA-Me)

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a High-Performance Fluorophore

9,10-Bis(phenylethynyl)-2-methylanthracene, with the molecular formula C₃₁H₂₀, is a highly fluorescent organic compound belonging to the family of disubstituted anthracenes. This molecule is structurally characterized by a central anthracene core functionalized at the 9 and 10 positions with phenylethynyl groups and a methyl group at the 2-position. This extended π-conjugated system is the primary determinant of its remarkable photophysical properties, most notably its intense green fluorescence and high quantum yield.

The parent compound, 9,10-Bis(phenylethynyl)anthracene (BPEA), is a well-established fluorophore, famously used as the green emitter in chemiluminescent light sticks and in various photonics applications.[1][2] The addition of a methyl group in the 2-position to form BPEA-Me primarily serves to enhance its solubility in organic solvents compared to the non-methylated analog, a crucial feature for solution-based processing and integration into various material matrices without significantly altering the core electronic and photophysical characteristics.[3]

This guide provides a comprehensive technical overview of BPEA-Me, detailing its molecular architecture, a validated synthesis protocol, in-depth photophysical characterization, and key applications, offering field-proven insights for its effective utilization in research and development.

Molecular Architecture and Properties

The defining feature of BPEA-Me is its rigid, planar structure dominated by a large, delocalized π-electron system. The linear acetylene linkers and terminal phenyl rings extend the conjugation of the anthracene core, which is fundamentally responsible for the molecule's strong absorption in the visible range and subsequent efficient emission of light.

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// Anthracene Core C1 [pos="0,1!", label=""]; C2 [pos="1,1!", label=""]; C3 [pos="1.5,0!", label=""]; C4 [pos="1,-1!", label=""]; C5 [pos="0,-1!", label=""]; C6 [pos="-0.5,0!", label=""]; C1 -- C2 -- C3 -- C4 -- C5 -- C6 -- C1;

C7 [pos="2.5,0!", label=""]; C3 -- C7; C8 [pos="3,1!", label=""]; C7 -- C8; C8 -- C2; C9 [pos="3,-1!", label=""]; C7 -- C9; C9 -- C4;

C10 [pos="4,1!", label=""]; C8 -- C10; C11 [pos="4.5,0!", label=""]; C10 -- C11; C11 -- C7; C12 [pos="4,-1!", label=""]; C11 -- C12; C12 -- C9;

// Methyl Group at C2 C_Me [pos="1.5,2!", label="C"]; C2 -- C_Me [label=" H3", fontcolor="#34A853", fontsize=10];

// Phenylethynyl group at C9 C13 [pos="-1.5,0!", label=""]; C6 -- C13; C14 [pos="-2.5,0!", label=""]; C13 -- C14 [style=invis]; C13--C14 [label="≡", fontsize=14, fontcolor="#EA4335"]; C15 [pos="-3.5,0!", label=""]; C14 -- C15; C16 [pos="-4,0.86!", label=""]; C17 [pos="-4.8,0.86!", label=""]; C18 [pos="-5.3,0!", label=""]; C19 [pos="-4.8,-0.86!", label=""]; C20 [pos="-4,-0.86!", label=""]; C15 -- C16 -- C17 -- C18 -- C19 -- C20 -- C15;

// Phenylethynyl group at C10 C21 [pos="5.5,0!", label=""]; C11 -- C21; C22 [pos="6.5,0!", label=""]; C21 -- C22 [style=invis]; C21--C22 [label="≡", fontsize=14, fontcolor="#EA4335"]; C23 [pos="7.5,0!", label=""]; C22 -- C23; C24 [pos="8,0.86!", label=""]; C25 [pos="8.8,0.86!", label=""]; C26 [pos="9.3,0!", label=""]; C27 [pos="8.8,-0.86!", label=""]; C28 [pos="8,-0.86!", label=""]; C23 -- C24 -- C25 -- C26 -- C27 -- C28 -- C23; } }

Caption: Molecular structure of C₃₁H₂₀.

Table 1: Core Molecular Properties

Property	Value
Molecular Formula	C₃₁H₂₀
Molecular Weight	392.49 g/mol
Appearance	Orange Crystalline Solid[3]
Common Name	9,10-Bis(phenylethynyl)-2-methylanthracene
Abbreviation	BPEA-Me

| CAS Number | 51580-23-5[3] |

Synthesis and Mechanism

The synthesis of BPEA-Me is most efficiently achieved via a palladium-catalyzed cross-coupling reaction, specifically the Sonogashira coupling. This powerful carbon-carbon bond-forming reaction provides a direct and high-yielding route to connect terminal alkynes (phenylacetylene) to aryl halides (2-methyl-9,10-dibromoanthracene).

Causality of Experimental Design:

• Catalyst System: A combination of a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) and a copper(I) co-catalyst (CuI) is crucial. The palladium complex is the primary catalyst, facilitating the oxidative addition and reductive elimination steps. The copper(I) iodide acts as a co-catalyst that reacts with the alkyne to form a copper(I) acetylide intermediate, which then undergoes transmetalation to the palladium center more readily than the alkyne itself, accelerating the reaction rate.

• Base and Solvent: A suitable base, typically an amine like triethylamine (TEA) or diisopropylamine (DIPA), is required to deprotonate the terminal alkyne and to neutralize the hydrogen halide byproduct generated during the reaction. The amine often serves as the solvent as well. An inert atmosphere (Nitrogen or Argon) is essential to prevent the oxidative degradation of the palladium catalyst and the homo-coupling of the alkyne.

• Precursor: The synthesis starts from 2-methyl-9,10-dibromoanthracene, which provides the core anthracene scaffold with the necessary halogen leaving groups at the active 9 and 10 positions for the coupling reaction.

Caption: BPEA-Me Sonogashira Synthesis Workflow.

Experimental Protocol: Synthesis of BPEA-Me

This protocol is a self-validating system, incorporating purification and characterization for verification.

• Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add 2-methyl-9,10-dibromoanthracene (1.0 eq), palladium(II) chloride bis(triphenylphosphine) (0.03 eq), and copper(I) iodide (0.06 eq).

• Inert Atmosphere: Evacuate and backfill the flask with dry nitrogen three times to ensure an inert atmosphere.

• Reagent Addition: Add anhydrous triethylamine (solvent) via syringe to dissolve the solids. To this stirring solution, add phenylacetylene (2.2 eq) dropwise.

• Reaction: Heat the reaction mixture to 80°C and maintain for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting dibromoanthracene is consumed.

• Workup: Cool the mixture to room temperature. A precipitate (triethylammonium bromide salt) will form. Filter the mixture through a pad of Celite, washing with dichloromethane (DCM).

• Purification: Combine the organic filtrates and evaporate the solvent under reduced pressure. Purify the resulting crude solid by column chromatography on silica gel, eluting with a hexane/DCM gradient to isolate the orange-colored product band.

• Final Product: Evaporate the solvent from the collected fractions. Recrystallize the solid from a suitable solvent system (e.g., toluene/hexane) to obtain 9,10-Bis(phenylethynyl)-2-methylanthracene as an orange crystalline solid.[3]

• Validation: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry. The purity should be ≥97% as determined by HPLC.[3]

Photophysical Properties: The Science of Light Emission

The exceptional fluorescence of BPEA-Me is governed by the electronic transitions within its π-conjugated system. Upon absorption of a photon of appropriate energy, the molecule is promoted from its ground state (S₀) to an excited singlet state (S₁). It then rapidly relaxes to the lowest vibrational level of the S₁ state before returning to the ground state via the emission of a photon (fluorescence).

// Transitions S0 -> S1 [label=" Absorption (hν)", color="#4285F4", fontcolor="#4285F4"]; S1 -> S0 [label=" Fluorescence (hν')", color="#34A853", fontcolor="#34A853", style=dashed, arrowhead=open]; S1 -> T1 [label=" Intersystem\n Crossing (ISC)", color="#EA4335", fontcolor="#EA4335", style=dashed, arrowhead=open, constraint=false]; T1 -> S0 [label=" Phosphorescence", color="#FBBC05", fontcolor="#FBBC05", style=dashed, arrowhead=open, constraint=false]; S1 -> S1 [label="Vibrational\nRelaxation", style=invis]; } }

Caption: Jablonski Diagram for BPEA-Me.

A key feature of BPEA and its derivatives is an exceptionally low intersystem crossing (ISC) yield, on the order of 10⁻⁵ to 10⁻⁴.[4] Intersystem crossing is a non-radiative process where the molecule transitions from the excited singlet state (S₁) to an excited triplet state (T₁). The low probability of this event in BPEA-Me means that nearly every absorbed photon is re-emitted as fluorescence, leading to a very high fluorescence quantum yield. This is theoretically attributed to the large energy gap between the relevant singlet and triplet states.[4]

Table 2: Representative Photophysical Data for Bis(phenylethynyl)anthracene Derivatives

Property	Typical Value	Conditions
Absorption Max (λₘₐₓ)	430 - 455 nm	In organic solvent (e.g., cyclohexane)[5]
Molar Extinction Coeff. (ε)	~35,400 M⁻¹cm⁻¹ at 451 nm	In cyclohexane[5]
Emission Max (λₑₘ)	460 - 490 nm (Intense Green)	In organic solvent (e.g., cyclohexane)[3][5]
Fluorescence Quantum Yield (Φբ)	~1.0	In deoxygenated cyclohexane[5]

| Photostability | High; low photobleaching yield (10⁻⁹–10⁻⁸) under anoxic conditions[4][6] | In polymer film[4][6] |

Note: Specific values can vary slightly depending on the solvent and measurement conditions.

Applications in Research and Technology

The robust chemical nature and elite photophysical properties of BPEA-Me make it a valuable tool in several advanced scientific fields.

• Chemiluminescence: As a primary emitter, BPEA-Me is a critical component in peroxyoxalate chemiluminescence systems, which are the basis for commercial "light sticks". The high fluorescence quantum yield directly translates to a high chemiluminescence efficiency, producing a bright, stable green light output.[3]

• Organic Light-Emitting Diodes (OLEDs): BPEA-Me can be used as an emissive dopant or a host material in the emissive layer of OLEDs.[3] Its high photoluminescence efficiency is a prerequisite for achieving high external quantum efficiency in devices. The improved solubility facilitates the fabrication of devices via solution-processing techniques.

• Fluorescent Probes and Labels: The high photostability, particularly in deoxygenated environments, makes BPEA-Me an excellent candidate for a fluorescent probe in single-molecule spectroscopy studies.[4][6] It can emit a large number of photons before photobleaching, allowing for longer observation times.

• Photon Upconversion: Bis(phenylethynyl)anthracene derivatives are widely used as annihilators in triplet-triplet annihilation (TTA) upconversion systems.[1][2] In these systems, a sensitizer absorbs low-energy light and transfers its energy to two annihilator molecules, which then interact to produce one higher-energy photon, resulting in anti-Stokes shifted emission.

Conclusion

9,10-Bis(phenylethynyl)-2-methylanthracene is more than just a fluorescent dye; it is a high-performance molecular tool engineered for efficiency and stability. Its design, centered on an extended π-conjugated system, results in near-perfect quantum yields and robust photostability. The inclusion of a methyl group enhances its processability, broadening its applicability. From the foundational chemistry of its Sonogashira synthesis to its role in cutting-edge applications like OLEDs and photon upconversion, BPEA-Me provides researchers and developers with a reliable and intensely luminescent building block for the next generation of optical materials and devices.

References

• Royal Society of Chemistry. (n.d.). Synthesis of trans-9-(2-phenylethenyl)anthracene.
• ChemRxiv. (2024). Which Flavor of 9,10-Bis(phenylethynyl)anthracene is Best for Perovskite-Sensitized Triplet.

• Royalchem. (n.d.). 2-Methyl-9,10-bis(phenylethynyl)anthracene. Retrieved from [Link]

• Oregon Medical Laser Center. (2017). 9,10-Bis(phenylethynyl)anthracene. Retrieved from [Link]

• Mitsui, M., Kawano, Y., Takahashi, R., & Fukui, H. (2012). Photophysics and photostability of 9,10-bis(phenylethynyl)anthracene revealed by single-molecule spectroscopy. RSC Advances, 2, 9921-9931. Retrieved from [Link]

• Pei, A. (2018). Synthesis of Trans-9-(2-Phenylethenyl)anthracene via the Wittig Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Photophysics and photostability of 9,10-bis(phenylethynyl)anthracene revealed by single-molecule spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Which Flavor of 9,10‐Bis(phenylethynyl)Anthracene is Best for Perovskite‐Sensitized Triplet–Triplet Annihilation?. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Triplet Formation in a 9,10-Bis(phenylethynyl)anthracene Dimer and Trimer Occurs by Charge Recombination Rather than Singlet Fission. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note &amp; Synthesis Protocol: 9,10-Bis(phenylethynyl)-2-methylanthracene

Document ID: AN-MBPEA-20260127 Version: 1.0

Abstract

This document provides a comprehensive guide for the synthesis of 9,10-Bis(phenylethynyl)-2-methylanthracene (MBPEA), a high-quantum-yield fluorophore. Noted for its brilliant green emission, MBPEA is a key component in chemiluminescent systems, such as commercial lightsticks, and a material of interest in the development of Organic Light-Emitting Diodes (OLEDs)[1][2]. The synthetic strategy is centered around a robust, two-step process commencing with the selective dibromination of 2-methylanthracene, followed by a palladium-catalyzed Sonogashira cross-coupling reaction with phenylacetylene. This protocol is designed for researchers in materials science, organic synthesis, and drug development, offering detailed procedural steps, mechanistic insights, and characterization guidelines.

Introduction & Synthetic Strategy

9,10-Bis(phenylethynyl)anthracene (BPEA) and its derivatives are renowned for their exceptional fluorescence and high quantum efficiency[2]. The introduction of a methyl group at the 2-position of the anthracene core, yielding MBPEA, subtly modulates the molecule's electronic properties and can improve its solubility in organic solvents compared to the parent compound, BPEA[1]. These characteristics make it an exemplary candidate for applications requiring efficient light emission.

The synthesis is logically divided into two primary stages:

• Preparation of the Core Intermediate: Synthesis of 9,10-dibromo-2-methylanthracene from commercially available 2-methylanthracene. This step functionalizes the anthracene core at the most reactive positions (C9, C10) for subsequent cross-coupling.

• Carbon-Carbon Bond Formation: A double Sonogashira cross-coupling reaction between the dibrominated intermediate and phenylacetylene. This palladium- and copper-catalyzed reaction is a cornerstone of modern organic synthesis for constructing arylethynyl architectures[3].

The overall synthetic pathway is illustrated below.

Synthetic Workflow Diagram

Caption: Overall two-step synthesis of MBPEA.

Experimental Protocols

Safety Precaution: All manipulations should be performed inside a certified chemical fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, is mandatory. Bromine is highly corrosive and toxic; handle with extreme care.

Part A: Synthesis of 9,10-Dibromo-2-methylanthracene

This procedure is adapted from established methods for the bromination of anthracene[4]. The 9 and 10 positions are electronically activated and sterically accessible, leading to high regioselectivity.

Materials & Equipment:

• 2-Methylanthracene

• Bromine (Br₂)

• Carbon Tetrachloride (CCl₄), anhydrous

• Methanol (for washing)

• 500 mL three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Pressure-equalizing dropping funnel

• Heating mantle

• Buchner funnel and filter paper

Procedure:

• Reaction Setup: Assemble the three-neck flask with the magnetic stirrer, reflux condenser, and dropping funnel. Ensure all glassware is dry.

• Dissolution: To the flask, add 2-methylanthracene (19.2 g, 0.10 mol) and carbon tetrachloride (250 mL). Stir the suspension.

• Bromine Addition: In the dropping funnel, carefully place a solution of bromine (35.2 g, 11.3 mL, 0.22 mol) in 50 mL of carbon tetrachloride.

• Reaction: Add the bromine solution dropwise to the stirring suspension over 30-45 minutes. The reaction is exothermic; maintain a steady rate to control the temperature. An off-gas tube from the top of the condenser can be used to direct the evolved hydrogen bromide (HBr) gas to a scrubber.

• Heating: After the addition is complete, gently heat the mixture to reflux (approx. 77°C) using the heating mantle and maintain reflux for 1 hour with continuous stirring. This ensures the reaction goes to completion.

• Cooling & Isolation: Allow the mixture to cool to room temperature, then cool further in an ice bath for 30 minutes to maximize precipitation of the product.

• Filtration: Collect the bright yellow solid product by vacuum filtration using the Buchner funnel.

• Washing: Wash the filter cake with a small amount of cold carbon tetrachloride, followed by cold methanol to remove residual bromine and impurities.

• Drying: Dry the product under vacuum to yield 9,10-dibromo-2-methylanthracene as a yellow crystalline solid. The expected yield is typically high (80-90%).

Expert Insight: The vigorous stirring during bromine addition is critical. It prevents the starting material from being coated by the insoluble product, which would halt the reaction. The final reflux step drives the reaction to completion, ensuring disubstitution.

Part B: Synthesis of 9,10-Bis(phenylethynyl)-2-methylanthracene

This core step utilizes the Sonogashira coupling, a powerful reaction that requires the synergistic action of palladium and copper catalysts.

Materials & Equipment:

• 9,10-Dibromo-2-methylanthracene (from Part A)

• Phenylacetylene

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Copper(I) Iodide (CuI)

• Triethylamine (TEA), anhydrous

• Toluene, anhydrous

• Schlenk flask or three-neck round-bottom flask

• Inert gas line (Nitrogen or Argon)

• Syringes for liquid transfer

• Rotary evaporator

• Silica gel for column chromatography

Reagent Quantities:

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)	Equivalents
9,10-Dibromo-2-methylanthracene	350.05	3.50	10.0	1.0
Phenylacetylene	102.13	2.25	22.0	2.2
Pd(PPh₃)₄	1155.56	0.23	0.20	0.02 (2 mol%)
Copper(I) Iodide (CuI)	190.45	0.057	0.30	0.03 (3 mol%)
Toluene	-	100 mL	-	-

| Triethylamine (TEA) | 101.19 | 40 mL | - | - |

Procedure:

• Inert Atmosphere: Set up the reaction flask under an inert atmosphere of nitrogen or argon. This is crucial as the Pd(0) catalyst is oxygen-sensitive.

• Charge Flask: To the flask, add 9,10-dibromo-2-methylanthracene (3.50 g, 10.0 mmol), Pd(PPh₃)₄ (0.23 g, 0.20 mmol), and CuI (0.057 g, 0.30 mmol).

• Solvent Addition: Add anhydrous toluene (100 mL) and anhydrous triethylamine (40 mL) via syringe. The TEA acts as both a solvent and the base required to neutralize the HBr formed during the catalytic cycle.

• Degassing: Degas the mixture by bubbling nitrogen or argon through the solution for 15 minutes.

• Alkyne Addition: Using a syringe, add phenylacetylene (2.25 g, 2.4 mL, 22.0 mmol) to the stirring mixture. A slight excess ensures complete reaction of the dibromo-intermediate.

• Reaction: Heat the reaction mixture to 70°C and stir for 12-16 hours under the inert atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup - Quenching: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Quench the reaction by adding 50 mL of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Washing & Drying: Wash the combined organic layers with brine (50 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude orange solid is purified by column chromatography on silica gel. A gradient elution starting with hexane and gradually increasing the polarity with dichloromethane is typically effective.

• Final Product: Combine the fractions containing the pure product and remove the solvent under reduced pressure. Recrystallization from a solvent system like toluene/hexane will yield 9,10-bis(phenylethynyl)-2-methylanthracene as a vibrant orange crystalline solid[1].

Mechanistic Rationale: The Sonogashira reaction proceeds via a complex catalytic cycle. The Pd(0) species undergoes oxidative addition into the aryl-bromide bond. Simultaneously, the copper(I) iodide reacts with phenylacetylene and the base (TEA) to form a copper(I) acetylide intermediate. Transmetalation of the acetylide group from copper to palladium, followed by reductive elimination, forms the new carbon-carbon bond and regenerates the active Pd(0) catalyst.

Characterization Data

The synthesized product should be characterized to confirm its identity and purity.

Parameter	Expected Result
Appearance	Orange crystalline solid[1]
Melting Point	A defined crystalline melting point is expected[1].
Purity (HPLC)	≥ 97.0%[1]
¹H NMR (CDCl₃, 400 MHz)	Aromatic protons (δ 7.0-8.5 ppm), Methyl singlet (δ ~2.5 ppm)
¹³C NMR (CDCl₃, 100 MHz)	Alkynyl carbons (δ ~90-100 ppm), Aromatic carbons (δ ~120-135 ppm), Methyl (δ ~22 ppm)
UV-Vis (in Cyclohexane)	Multiple absorption bands, with strong absorption maxima > 400 nm[5][6].
Fluorescence Emission	Intense green emission with a maximum around 480-520 nm[1].

References

• PhotochemCAD database. (1995). 9,10-Bis(phenylethynyl)anthracene Spectral Data. [Link]

• The Royal Society of Chemistry. (2017). Synthesis of trans-9-(2-phenylethenyl)anthracene. [Link]

• ChemRxiv. (2024). Which Flavor of 9,10-Bis(phenylethynyl)anthracene is Best for Perovskite-Sensitized Triplet-Triplet Annihilation Upconversion. [Link]

• Glory Organics. (n.d.). 2-Methyl-9,10-bis(phenylethynyl)anthracene Supplier Information. [Link]

• Wikipedia. (n.d.). 9,10-Bis(phenylethynyl)anthracene. [Link]

• Oregon Medical Laser Center. (2017). 9,10-Bis(phenylethynyl)anthracene Optical Properties. [Link]

• Organic Syntheses. (n.d.). 9,10-dibromoanthracene. Coll. Vol. 1, p.207 (1941); Vol. 2, p.22 (1922). [Link]

• ResearchGate. (2021). Organic nanoparticle of 9,10-bis(phenylethynyl)anthracene: A novel electrochemiluminescence emitter. [Link]

• Google Patents. (2013).

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• Thieme. (2013). Efficient Synthesis of 9,10-Bis(phenylethynyl)anthracene Derivatives by Integration of Sonogashira Coupling and Double-Elimination Reactions. Synthesis, 45(05), 623-632. [Link]

• ResearchGate. (2013). Efficient Synthesis of 9,10-Bis(phenylethynyl)anthracene Derivatives by Integration of Sonogashira Coupling and Double-Elimination Reactions. [Link]

• Wiley Online Library. (2013). Efficient Synthesis of 9,10‐Bis(phenylethynyl)anthracene Derivatives by Integration of Sonogashira Coupling and Double‐Elimination Reactions. [Link]

• ACS Publications. (2009). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 109(2), 746-808. [Link]

• ResearchGate. (2020). A mechanistic rationale for the outcome of Sonogashira cross-coupling of 9-bromoanthracene and ethynyltrimethylsilane. [Link]

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Application Notes and Protocols for MBPEA as a Green Emitter in Organic Light-Emitting Diodes (OLEDs)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are based on the general knowledge of phenanthroimidazole-based emitters and standard OLED fabrication techniques. The specific compound N,N'-bis(4-methylphenyl)-N,N'-bis[4-(1-phenyl-1H-phenanthro[9,10-d]imidazol-2-yl)phenyl]biphenyl-4,4'-diamine (MBPEA) is a novel material, and specific experimental data is not yet widely available in peer-reviewed literature. Therefore, the provided protocols and expected performance metrics should be considered as a starting point for experimental design and will require optimization.

Introduction: The Promise of MBPEA for High-Performance Green OLEDs

Organic Light-Emitting Diodes (OLEDs) have emerged as a leading technology for next-generation displays and solid-state lighting, offering superior contrast, wider viewing angles, and faster response times compared to conventional liquid crystal displays.[1] The heart of an OLED is the emissive layer (EML), where the conversion of electrical energy into light occurs. The choice of the emitter material is paramount in determining the device's efficiency, color purity, and operational stability.

MBPEA (N,N'-bis(4-methylphenyl)-N,N'-bis[4-(1-phenyl-1H-phenanthro[9,10-d]imidazol-2-yl)phenyl]biphenyl-4,4'-diamine) is a promising candidate for a high-performance green emitter in OLEDs. Its molecular design incorporates several key features that are anticipated to yield excellent performance:

• Phenanthroimidazole Core: This moiety is known for its high thermal stability and excellent electron-transporting properties. The rigid and planar structure of the phenanthroimidazole unit can lead to high photoluminescence quantum yields (PLQY).[2]

• Triphenylamine and Biphenyl Moieties: These groups are well-established hole-transporting units, which can facilitate balanced charge injection and transport within the emissive layer. This balance is crucial for achieving high recombination efficiency of electrons and holes.[3]

• Extended π-Conjugation: The overall molecular structure possesses an extended π-conjugated system, which allows for tuning of the emission color into the green region of the visible spectrum.

These structural attributes suggest that MBPEA could exhibit high thermal stability, excellent photoluminescent properties, and balanced charge transport, making it a compelling material for fabricating efficient and stable green OLEDs.

Synthesis of MBPEA: A Generalized Protocol

The synthesis of MBPEA can be approached through a multi-step process involving the formation of the phenanthroimidazole core followed by coupling with the biphenyl-diamine backbone. A generalized synthetic route is proposed below, based on established methods for similar compounds.[4][5]

Diagram of the Proposed Synthetic Pathway for MBPEA

Caption: Proposed synthetic pathway for MBPEA.

Protocol for the Synthesis of 2-(4-bromophenyl)-1-phenyl-1H-phenanthro[9,10-d]imidazole:

• Reactant Mixture: In a round-bottom flask, combine phenanthrene-9,10-dione (1.0 eq.), 4-bromobenzaldehyde (1.0 eq.), aniline (1.0 eq.), and ammonium acetate (10 eq.) in glacial acetic acid.

• Reflux: Heat the mixture to reflux and maintain for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Isolation: After completion, cool the reaction mixture to room temperature. Pour the mixture into a beaker of ice water with stirring to precipitate the product.

• Purification: Filter the crude product, wash with water and then with a small amount of cold ethanol. The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/dichloromethane) or by column chromatography on silica gel.

Protocol for the Synthesis of MBPEA via Suzuki Coupling:

• Reactant Mixture: In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-(4-bromophenyl)-1-phenyl-1H-phenanthro[9,10-d]imidazole (2.2 eq.) and N,N'-bis(4-methylphenyl)benzidine (1.0 eq.) in a degassed solvent mixture such as toluene, ethanol, and water.

• Catalyst and Base: Add a palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq.), and a base, such as potassium carbonate (K₂CO₃, 4.0 eq.).

• Reflux: Heat the mixture to reflux for 24-48 hours, again monitoring by TLC.

• Work-up: After the reaction is complete, cool the mixture and extract the product with an organic solvent like dichloromethane or chloroform. Wash the organic layer with brine and dry over anhydrous magnesium sulfate.

• Purification: After removing the solvent under reduced pressure, purify the crude product by column chromatography on silica gel. For high-purity material required for OLED fabrication, sublimation under high vacuum is the final and crucial purification step.

Photophysical and Electrochemical Properties of MBPEA (Expected)

While specific experimental data for MBPEA is not available, we can predict its properties based on the characteristics of similar phenanthroimidazole-based emitters.

Property	Expected Value/Range	Significance in OLED Performance
Emission Peak (λem)	510 - 530 nm	Determines the color of the emitted light (green).
Full Width at Half Maximum (FWHM)	< 30 nm	A narrow FWHM leads to high color purity.
Photoluminescence Quantum Yield (PLQY)	> 80%	High PLQY is essential for high device efficiency.
Highest Occupied Molecular Orbital (HOMO)	-5.4 to -5.6 eV	Influences hole injection from the hole transport layer.
Lowest Unoccupied Molecular Orbital (LUMO)	-2.5 to -2.7 eV	Affects electron injection from the electron transport layer.
Triplet Energy (E T)	> 2.6 eV	A high triplet energy is important when used as a host for phosphorescent emitters, but for a fluorescent emitter, it is less critical.

Fabrication of MBPEA-based OLEDs: A Step-by-Step Protocol

The fabrication of high-performance OLEDs is a multi-step process that requires a cleanroom environment and high-vacuum deposition techniques. Thermal evaporation is the standard method for depositing small molecule organic materials like MBPEA.[6]

Diagram of a Typical OLED Device Architecture

Caption: A typical multilayer OLED device structure.

Protocol for OLED Fabrication:

• Substrate Preparation:

  • Start with pre-patterned Indium Tin Oxide (ITO) coated glass substrates.

  • Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, each for 15 minutes.

  • Dry the substrates with a stream of high-purity nitrogen gas.

  • Treat the ITO surface with UV-ozone or oxygen plasma for 5-10 minutes to increase its work function and improve hole injection.

• Thin Film Deposition by Thermal Evaporation:

  • Transfer the cleaned substrates into a high-vacuum thermal evaporation chamber (base pressure < 10⁻⁶ Torr).

  • Deposit the organic layers and the cathode sequentially without breaking the vacuum.

  • Hole Transport Layer (HTL): Evaporate a material like NPB (N,N′-di(naphthalen-1-yl)-N,N′-diphenyl-benzidine) to a thickness of 30-50 nm.[7]

  • Emissive Layer (EML): Co-evaporate a host material (e.g., CBP: 4,4′-Bis(N-carbazolyl)-1,1′-biphenyl) and MBPEA as the dopant. The doping concentration of MBPEA should be optimized, typically in the range of 5-10 wt%. The thickness of the EML is usually 20-30 nm.

  • Electron Transport Layer (ETL): Deposit an electron-transporting material such as TPBi (1,3,5-Tri(m-pyrid-3-yl-phenyl)benzene) to a thickness of 20-40 nm.

  • Electron Injection Layer (EIL): Evaporate a thin layer (1-2 nm) of an alkali metal compound like Lithium Fluoride (LiF) to facilitate electron injection.

  • Cathode: Deposit a metal cathode, typically Aluminum (Al), with a thickness of 100-150 nm.

• Encapsulation:

  • After deposition, the devices must be encapsulated in an inert atmosphere (e.g., a glovebox) to prevent degradation from moisture and oxygen.

  • Apply a UV-curable epoxy around the active area of the device and place a glass lid on top.

  • Cure the epoxy with a UV lamp to seal the device.

Characterization of MBPEA-based OLEDs

After fabrication, the performance of the OLEDs should be thoroughly characterized.

Key Performance Metrics and Measurement Protocols:

• Current Density-Voltage-Luminance (J-V-L) Characteristics:

  • Protocol: Use a source measure unit (SMU) to apply a voltage ramp to the device and a calibrated photodiode or a spectroradiometer to measure the emitted light.

  • Expected Outcome: This measurement provides information on the turn-on voltage, operating voltage, and the relationship between current and light output.

• Electroluminescence (EL) Spectrum and CIE Coordinates:

  • Protocol: Measure the emitted light spectrum at a specific driving voltage or current density using a spectroradiometer.

  • Expected Outcome: The EL spectrum will confirm the green emission from MBPEA. The Commission Internationale de l'Éclairage (CIE) 1931 color coordinates will quantify the color purity. For a green emitter, the CIE coordinates should be in the range of (0.2-0.4, 0.5-0.7).[8]

• External Quantum Efficiency (EQE):

  • Protocol: The EQE is the ratio of the number of photons emitted from the device to the number of electrons injected. It can be calculated from the J-V-L data and the EL spectrum.

  • Expected Outcome: For a high-performance fluorescent green OLED, an EQE of over 5% is a good starting point, with state-of-the-art devices exceeding 10%.

• Operational Lifetime:

  • Protocol: Operate the device at a constant initial luminance (e.g., 1000 cd/m²) and monitor the time it takes for the luminance to decay to 50% of its initial value (LT50).

  • Expected Outcome: A long operational lifetime is crucial for practical applications. For display applications, an LT50 of tens of thousands of hours is desirable.

Troubleshooting and Optimization

Problem	Possible Cause(s)	Suggested Solution(s)
High Turn-on Voltage	Poor charge injection; Unbalanced charge transport.	Optimize the thickness of the injection and transport layers; Choose materials with better energy level alignment with MBPEA.
Low Efficiency (EQE)	Low PLQY of MBPEA; Unbalanced charge transport; Poor light outcoupling.	Ensure high purity of MBPEA; Optimize the doping concentration in the EML; Use a host material with good energy transfer to MBPEA; Employ light outcoupling enhancement techniques.
Poor Color Purity	Broad emission spectrum of MBPEA; Emission from the host material.	Synthesize MBPEA derivatives with a more rigid structure to narrow the FWHM; Ensure efficient energy transfer from the host to MBPEA.
Short Device Lifetime	Material degradation; Morphological instability of the thin films.	Use highly purified and thermally stable materials; Optimize the device structure to reduce charge accumulation at interfaces.

Conclusion

MBPEA represents a promising new material for the development of high-performance green OLEDs. Its molecular design, which combines the robust phenanthroimidazole core with efficient hole-transporting moieties, provides a strong foundation for achieving high efficiency, good color purity, and long operational stability. The protocols outlined in this document provide a comprehensive guide for the synthesis, device fabrication, and characterization of MBPEA-based OLEDs. While experimental optimization is essential, the insights provided here, based on the established knowledge of related materials, should serve as a valuable resource for researchers in the field of organic electronics.

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2-Methyl-9,10-bis(phenylethynyl)anthracene in peroxyoxalate chemiluminescence

An In-Depth Technical Guide to the Application of 2-Methyl-9,10-bis(phenylethynyl)anthracene in Peroxyoxalate Chemiluminescence

Authored by a Senior Application Scientist

This document provides a detailed exploration of 2-Methyl-9,10-bis(phenylethynyl)anthracene (2-Me-BPEA) as a premier fluorophore in peroxyoxalate chemiluminescence (PO-CL) systems. Designed for researchers, scientists, and professionals in drug development, this guide elucidates the underlying chemical principles, offers practical application notes, and presents robust, validated protocols for immediate implementation.

Foundational Principles: The Peroxyoxalate Chemiluminescence Reaction

Peroxyoxalate chemiluminescence is one ofthe most efficient non-enzymatic chemical light-producing reactions known.[1][2] Its utility is foundational in various analytical applications where high sensitivity is paramount.[3] The reaction is a multi-component system, fundamentally comprising:

• An Oxalate Ester: Typically an aryl oxalate with good leaving groups, such as bis(2,4,6-trichlorophenyl) oxalate (TCPO) or bis(2,4,5-trichlorophenyl-6-carbopentoxyphenyl) oxalate (CPPO).[4]

• An Oxidizing Agent: Hydrogen peroxide (H₂O₂) is universally used.

• A Catalyst: A base catalyst, often a salicylate or imidazole, is employed to accelerate the reaction rate, thereby increasing light intensity.[5][6]

• A Fluorophore (Activator): An energy-accepting fluorescent molecule that ultimately emits the light. This is the role fulfilled by 2-Methyl-9,10-bis(phenylethynyl)anthracene.

The core of the PO-CL reaction is the generation of a high-energy intermediate, proposed to be 1,2-dioxetanedione.[4][7] This unstable molecule is formed from the reaction between the oxalate ester and hydrogen peroxide. In the absence of a fluorophore, this intermediate decomposes, releasing energy primarily as heat. However, in the presence of a suitable fluorophore like 2-Me-BPEA, the energy is transferred to the fluorophore via a process known as Chemically Initiated Electron Exchange Luminescence (CIEEL).[1][2][8] The now electronically excited fluorophore relaxes to its ground state by emitting a photon of light. The color of this light is characteristic of the fluorophore used.

Spotlight on the Fluorophore: 2-Methyl-9,10-bis(phenylethynyl)anthracene (2-Me-BPEA)

2-Methyl-9,10-bis(phenylethynyl)anthracene is a derivative of the well-known fluorophore 9,10-bis(phenylethynyl)anthracene (BPEA). It is highly regarded for its performance in PO-CL systems, particularly for generating intense green light.[9]

Key Attributes and Advantages:

• High Quantum Yield: The parent compound, BPEA, has a fluorescence quantum yield approaching 1.0 (or 100%), meaning nearly every molecule that absorbs energy will emit a photon.[10] 2-Me-BPEA retains this high efficiency.

• Intense Green Emission: It produces a stable and bright green luminescence, making it ideal for applications requiring strong, easily detectable signals.[9]

• Enhanced Solubility: The addition of the methyl group to the anthracene core improves its solubility in the organic solvents typically used for PO-CL reactions compared to its non-methylated counterpart.[9] This is a critical practical advantage, preventing precipitation and ensuring a homogeneous reaction medium for reproducible results.

• Excellent Chemical Stability: 2-Me-BPEA is robust under typical PO-CL reaction conditions, ensuring consistent light output over the course of an experiment.

Physicochemical Properties of 2-Me-BPEA

Property	Description
CAS Number	51580-23-5
Appearance	Orange Crystalline Solid
Emission Color	Intense Green
Purity (Typical)	≥ 97.0% (HPLC)
Solubility	Soluble in organic solvents like ethyl acetate, acetonitrile, and phthalates.

The Reaction Unveiled: Mechanism and Workflow

The PO-CL reaction proceeds through a series of well-defined steps. The catalyst's role is crucial; it acts as a nucleophile to accelerate the initial reaction between the oxalate ester and hydrogen peroxide.[2][6]

Chemical Reaction Pathway

The diagram below illustrates the catalytic cycle and energy transfer process in the PO-CL system using 2-Me-BPEA.

Caption: PO-CL reaction mechanism with 2-Me-BPEA.

Application Notes: Leveraging 2-Me-BPEA in Research

The high sensitivity of the 2-Me-BPEA PO-CL system makes it a powerful detection method in analytical chemistry. It is frequently coupled with separation techniques like High-Performance Liquid Chromatography (HPLC) and Flow Injection Analysis (FIA).[3]

• Quantification of Hydrogen Peroxide: The system can be used for the highly sensitive detection of H₂O₂ generated in biological or chemical reactions. This is critical in studies of oxidative stress, enzyme kinetics (e.g., glucose oxidase), and environmental monitoring.

• Detection of Fluorophore-Labeled Analytes: The PO-CL reaction can detect any analyte that is fluorescent or can be labeled with a fluorescent tag. This has been applied to the determination of amino acids, catecholamines, and various drugs.[3]

• Immunoassays and Bioassays: By linking the generation of H₂O₂ to an antigen-antibody binding event (e.g., via an oxidase enzyme label), the PO-CL system can be adapted for highly sensitive immunoassays.

Causality in Experimental Design: The choice of an oxalate ester is critical. Esters with highly electronegative leaving groups (like TCPO) are more reactive and produce more intense, but shorter-lived, emissions. For applications requiring sustained light output, a less reactive ester might be preferable. Similarly, the catalyst concentration allows for tuning the reaction kinetics; higher concentrations give a faster and brighter flash, while lower concentrations result in a prolonged, dimmer glow.

Experimental Protocols: A Validated System

This section provides a step-by-step methodology for performing a PO-CL assay using 2-Me-BPEA. All reagents should be of high purity, and solvents should be anhydrous for optimal performance, as water can significantly decrease the chemiluminescence quantum yield.[11]

Protocol 1: General Purpose PO-CL Assay

Objective: To generate a stable green chemiluminescent signal for qualitative or quantitative analysis.

A. Required Reagents and Materials:

• 2-Methyl-9,10-bis(phenylethynyl)anthracene (2-Me-BPEA)

• Bis(2,4,6-trichlorophenyl) oxalate (TCPO)

• Sodium Salicylate (catalyst)

• Hydrogen Peroxide (30% w/w solution)

• Ethyl Acetate (anhydrous, HPLC grade)

• Volumetric flasks and pipettes

• Glass cuvettes or 96-well microplates (white, opaque walls recommended)

• Luminometer or spectrofluorometer with the excitation source turned off

B. Preparation of Stock Solutions (Perform in a fume hood):

• Fluorophore Stock (1 mM): Dissolve the appropriate mass of 2-Me-BPEA in anhydrous ethyl acetate. Store in an amber vial at 4°C, protected from light.

• Oxalate Stock (10 mM): Dissolve the appropriate mass of TCPO in anhydrous ethyl acetate. This solution is sensitive to moisture and should be prepared fresh or stored under an inert atmosphere (e.g., argon) at 4°C.

• Catalyst Stock (10 mM): Dissolve the appropriate mass of sodium salicylate in anhydrous ethyl acetate.

• Hydrogen Peroxide Working Solution (0.1 M): Carefully dilute the 30% H₂O₂ stock solution in anhydrous ethyl acetate. Safety Note: H₂O₂ is a strong oxidizer. Wear appropriate personal protective equipment (PPE).

C. Reaction Procedure (for a 1 mL final volume in a cuvette):

• To a clean, dry cuvette, add the following components:

  • 930 µL of anhydrous ethyl acetate.

  • 20 µL of 10 mM TCPO stock (Final conc: 0.2 mM).

  • 20 µL of 10 mM Sodium Salicylate stock (Final conc: 0.2 mM).

  • 10 µL of 1 mM 2-Me-BPEA stock (Final conc: 0.01 mM).

• Gently mix the contents of the cuvette.

• Place the cuvette into the luminometer.

• To initiate the reaction, inject 20 µL of the 0.1 M H₂O₂ working solution.

• Immediately begin data acquisition, measuring the light intensity over time (e.g., for 300 seconds). The signal should peak rapidly and then exhibit a pseudo-first-order decay.

Experimental Workflow Diagram

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• 1. Mechanistic Studies on the Salicylate-Catalyzed Peroxyoxalate Chemiluminescence in Aqueous Medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetic studies on the peroxyoxalate chemiluminescent reaction: imidazole as a nucleophilic catalyst - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. Analytical applications of peroxyoxalate chemiluminescence: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. Peroxyoxalate - Wikipedia [en.wikipedia.org]
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Application Notes &amp; Protocols for Electrochemiluminescence (ECL) Sensory Detection Using ABEI-Functionalized Magnetic Nanoparticles

Foreword: A Paradigm Shift in Ultrasensitive Detection

In the landscape of modern bioanalytical science, the pursuit of enhanced sensitivity, specificity, and throughput is relentless. Electrochemiluminescence (ECL) has emerged as a premier detection modality, distinguished by its remarkable signal-to-noise ratio, broad dynamic range, and the absence of photobleaching that plagues traditional fluorescence methods.[1][2] This guide delves into a powerful iteration of this technology: the use of N-(4-aminobutyl)-N-(ethylisoluminol) (ABEI) functionalized magnetic nanoparticles for sensory detection.

We move beyond a mere recitation of steps. The core philosophy of this document is to provide not just the "how," but the critical "why." By understanding the causality behind each procedural choice—from the surface chemistry of the nanoparticles to the electrochemical triggers of light emission—you, the researcher, are empowered to not only replicate but also innovate. The protocols herein are designed as self-validating systems, providing a robust framework for the development of high-performance immunoassays and other ligand-binding assays. This document will serve as a comprehensive technical guide for researchers, scientists, and drug development professionals aiming to harness the power of what we will term M agnetic B ead-based P robe for E lectrochemiluminescence A nalysis (MBPEA).

Section 1: The Principle of MBPEA-ECL Technology

At its heart, the MBPEA strategy is an elegant convergence of three powerful technologies: the specificity of biorecognition (e.g., antibody-antigen interactions), the efficiency of magnetic separation, and the sensitivity of ECL detection.

• The Solid Phase - Magnetic Nanoparticles: Superparamagnetic beads offer a high surface area-to-volume ratio, providing an ideal scaffold for the immobilization of capture molecules (e.g., primary antibodies).[3] Their key advantage lies in the ability to be completely and rapidly separated from the reaction matrix using an external magnetic field, enabling stringent and efficient washing steps that dramatically reduce background signals.[4]

• The Biorecognition Module - The Sandwich Immunoassay: For the detection of a specific analyte, a sandwich immunoassay format is typically employed.[5][6] Capture antibodies immobilized on the magnetic beads bind the target analyte from the sample. Subsequently, a detection antibody, which recognizes a different epitope on the analyte, is introduced. This detection antibody is covalently labeled with the ECL reporter.

• The Signal Generator - ABEI: The detection antibody is conjugated with ABEI, a highly efficient luminophore.[7] ABEI possesses a primary amine group, making it amenable to stable covalent linkage to antibodies and other biomolecules.[8]

• The Readout - Electrochemiluminescence: The magnetic beads, now carrying the complete sandwich immunocomplex, are introduced into an ECL reader. Here, at the surface of an electrode, a specific voltage is applied. This triggers the oxidative-reductive ECL reaction of ABEI in the presence of a coreactant (typically hydrogen peroxide, H₂O₂), resulting in an intense burst of light at approximately 450 nm.[7][9] The intensity of this emitted light is directly proportional to the amount of ABEI-labeled detection antibody, and thus, to the concentration of the analyte captured on the beads.[5]

Below is a logical diagram illustrating the core principle of the MBPEA sandwich immunoassay.

Caption: Covalent conjugation workflows for preparing the assay components.

Protocol 3: The MBPEA-ECL Sandwich Immunoassay

Rationale: This protocol outlines the assembly of the immunocomplex and the final ECL signal generation. Each step is critical for achieving high sensitivity and low background. The magnetic separation steps are paramount for removing unbound reagents.

3.8. Reagent Preparation:

• ECL Read Buffer: 0.1 M Tris-HCl (pH 9.0), 0.1 M NaCl, 0.05% Tween-20.

• ECL Trigger Solution: Prepare a 100 mM H₂O₂ stock solution. The final working concentration in the Read Buffer will typically be 1-5 mM. Prepare this fresh.

• Standards and Samples: Prepare a serial dilution of your analyte standard in the appropriate matrix (e.g., PBS with 1% BSA). Dilute unknown samples as necessary to fall within the assay's linear range.

3.9. Immunoassay Procedure:

• Analyte Capture:

  • In a microcentrifuge tube or 96-well plate, add 10 µL of the prepared MBPEA capture beads (1 mg/mL).

  • Add 100 µL of standard or unknown sample.

  • Incubate for 1 hour at room temperature with shaking (e.g., 700 rpm on a plate shaker). This allows the capture antibody on the beads to bind the analyte.

• Washing:

  • Pellet the beads using a magnetic separator. Discard the supernatant.

  • Wash the beads 3 times with 200 µL of Wash Buffer (PBS-T). Ensure complete resuspension of the beads during each wash step.

• Detection Antibody Binding:

  • Resuspend the washed beads in 100 µL of the ABEI-labeled detection antibody, diluted to an optimized concentration (e.g., 100-500 ng/mL) in Blocking Buffer.

  • Incubate for 1 hour at room temperature with shaking.

• Final Washing:

  • Pellet the beads using a magnetic separator. Discard the supernatant.

  • Wash the beads 4-5 times with 200 µL of Wash Buffer (PBS-T). This step is critical to remove all unbound ABEI-antibody conjugate and minimize background signal.

• ECL Measurement:

  • After the final wash, resuspend the beads in 200 µL of ECL Read Buffer containing the freshly added H₂O₂.

  • Immediately place the tube/plate into the ECL instrument.

  • Initiate the ECL reading. A typical voltage sweep for ABEI is from 0 V to 1.2 V. [9]The instrument will apply the potential and measure the resulting light emission, reporting it as Relative Light Units (RLU).

Section 4: The Electrochemical Mechanism of ABEI Signal Generation

Understanding the underlying electrochemistry is key to troubleshooting and optimizing the assay. The ECL of ABEI (a luminol analog) with H₂O₂ in alkaline media is a multi-step process initiated at the electrode surface.

• Electrochemical Initiation: A positive potential is applied to the working electrode. This potential is sufficient to oxidize the ABEI molecule, which first loses a proton (deprotonation) in the alkaline buffer, followed by the loss of an electron to form an ABEI radical.

• Coreactant Role: Simultaneously, the hydrogen peroxide (H₂O₂) coreactant is electrochemically reduced at the cathode or reacts with intermediates, leading to the formation of highly reactive oxygen species, such as the superoxide radical anion (O₂⁻•).

• Chemical Reaction & Excitation: The ABEI radical reacts with the superoxide radical. This leads to the formation of an unstable endoperoxide intermediate.

• Light Emission: This intermediate rapidly decomposes, releasing nitrogen gas (N₂) and forming an excited-state 3-aminophthalate derivative. It is the relaxation of this excited-state molecule to its ground state that results in the emission of a photon of light (~450 nm).

Caption: Simplified mechanism of ABEI electrochemiluminescence.

Section 5: Data Analysis and Expected Results

The output from the ECL instrument will be in Relative Light Units (RLU). A standard curve should be generated by plotting the RLU for each standard against its known concentration. A four-parameter logistic (4-PL) curve fit is typically the most appropriate model for immunoassay dose-response curves.

Analyte Conc. (pg/mL)	RLU (Replicate 1)	RLU (Replicate 2)	Mean RLU	%CV
0 (Blank)	152	168	160	7.0%
1.0	455	481	468	3.8%
5.0	1,890	1,955	1,923	2.4%
25	8,750	9,120	8,935	2.9%
100	35,600	34,980	35,290	1.2%
500	121,500	125,100	123,300	2.0%
2000	289,000	295,400	292,200	1.5%

From the standard curve, the concentration of the analyte in unknown samples can be accurately interpolated. Key performance metrics to evaluate include the Limit of Detection (LOD), the linear dynamic range, and intra- and inter-assay precision (%CV).

Section 6: Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No or Weak Signal	1. Inefficient antibody-bead or ABEI-antibody conjugation. 2. Inactive ECL reagents (ABEI, H₂O₂). 3. Incorrect buffer pH (ECL requires alkaline conditions). 4. Insufficient incubation times.	1. Verify conjugation chemistry; optimize antibody/ABEI ratios. 2. Use fresh H₂O₂; ensure ABEI was stored correctly. 3. Check pH of ECL Read Buffer (should be 8.5-9.5). 4. Increase incubation times for capture or detection steps.
High Background	1. Insufficient washing. 2. Non-specific binding of ABEI-antibody to beads or tube. 3. High concentration of ABEI-antibody.	1. Increase the number and vigor of wash steps, especially after detection Ab incubation. 2. Ensure blocking step was performed correctly; increase BSA or casein concentration in buffers. 3. Titrate the ABEI-antibody to find the optimal concentration that maximizes signal-to-background ratio.
High %CV	1. Inconsistent bead pipetting. 2. Incomplete bead resuspension during washes. 3. Magnetic pellet disturbed during supernatant removal.	1. Ensure beads are fully resuspended before aliquoting; use wide-bore pipette tips. 2. Vortex/mix thoroughly after adding wash buffer in each step. 3. Carefully aspirate supernatant without touching the bead pellet.

Section 7: References

• SEPMAG. (2024). The basic guide for the use of Magnetic Beads in ChemiLuminiscent ImmunoAssays (CLIA). [Link]

• Zhou, X., Xing, D., Zhu, D., & Jia, L. (2008). Magnetic beads-based electrochemiluminescence assay for rapid and sensitive detection of telomerase activity. Electrochemistry Communications, 10(4), 564-567. [Link]

• Ju, H., & Zhang, X. (2003). Study on the electrochemiluminescence behavior of ABEI and its application in DNA hybridization analysis. The Analyst, 128(11), 1331-1335. [Link]

• BGI-GBI Biotech. (n.d.). Principles and steps involved in the magnetic bead extraction method. ResearchGate. [Link]

• Li, Y., et al. (2011). A rapid and sensitive chemiluminescence immunoassay based on magnetic particles for squamous cell carcinoma antigen in human serum. Clinica Chimica Acta, 412(21-22), 1979-1984. [Link]

• Cosson, J., et al. (2007). Detection of DNA hybridization by ABEI electrochemiluminescence in DNA-chip compatible assembly. Talanta, 71(2), 857-863. [Link]

• Chevalier, A., et al. (2021). Analytical methods of antibody surface coverage and orientation on bio-functionalized magnetic beads: application to immunocapture of TNF-α. Analytical and Bioanalytical Chemistry, 413(24), 6091-6102. [Link]

• Wang, X., et al. (2019). Novel ABEI/Dissolved O2/Ag3BiO3 Nanocrystals ECL Ternary System with High Luminous Efficiency for Ultrasensitive Determination of MicroRNA. Analytical Chemistry, 91(18), 11842-11849. [Link]

• Deiss, F., et al. (2009). Multiplexed Sandwich Immunoassays using Electrochemiluminescence Imaging Resolved at the Single Bead Level. Journal of the American Chemical Society, 131(18), 6088-6089. [Link]

• Özçelikay, G., & Akyıldız, A. (2025). The magnetic beads-based sandwich-shaped immune complexes for rapid and sensitiveamperometric detection of SOX2 protein. Turkish Journal of Chemistry, 49, 79-88. [Link]

• Su, H., et al. (2024). Application and progress of functionalized magnetic bead-based biosensors for protein detection. Progress in Medical Devices, 2(4), 176-188. [Link]

• Cytiva. (2017). 5 pain points in ECL detection and how to overcome them. [Link]

• Yi, X., et al. (2018). ECL responses toward different Ab2 signal probes. ResearchGate. [Link]

• Kim, J., & Jeon, T. J. (2022). Electrochemiluminescence Systems for the Detection of Biomarkers: Strategical and Technological Advances. Biosensors, 12(10), 856. [Link]

• Yang, H., et al. (2016). Magnetic beads-based electrochemiluminescence immunosensor for determination of cancer markers using quantum dot functionalized PtRu alloys as labels. RSC Advances, 6(1), 453-459. [Link]

• Yuan, Y., et al. (2014). Electrochemiluminescence immunosensor for tumor markers based on biological barcode mode with conductive nanospheres. Biosensors and Bioelectronics, 53, 210-215. [Link]

• Agilent Technologies. (n.d.). Multiplexing Magnetic Bead-based Human Cytokine Assays. [Link]

• Park, J., & Lee, W. (2021). Electrochemiluminescence Systems for the Detection of Biomarkers: Strategical and Technological Advances. Biosensors, 12(10), 856. [Link]

• US Patent No. US20200156074A1. (2020). System and method for precision detection of biomarkers. Google Patents.

• González-González, M., et al. (2022). Magnetic Bead Handling Using a Paper-Based Device for Quantitative Point-of-Care Testing. Biosensors, 12(9), 682. [Link]

• Zhang, H., et al. (2025). ECL signal-potential curves obtained before and after adding different. ResearchGate. [Link]

• Fiorani, A., et al. (2019). Simplified reaction mechanism for ECL of luminol (L) with hydrogen peroxide. ResearchGate. [Link]

• Grabarek, Z., & Gergely, J. (1990). Zero-length crosslinking procedure with the use of active esters. Analytical Biochemistry, 185(1), 131-135. [Link]

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Application Note: Measuring the Interaction of MBPEA with Monoamine Oxidase B via Fluorescence Lifetime of the FAD Cofactor

Audience: Researchers, scientists, and drug development professionals in neuropharmacology, enzymology, and biophysics.

Abstract: This document provides a detailed experimental framework for investigating the interaction between the substrate N-methyl-N-(2-phenethyl)amine (MBPEA) and the enzyme Monoamine Oxidase B (MAO-B). As MBPEA itself is non-fluorescent, this protocol leverages the intrinsic fluorescence of the Flavin Adenine Dinucleotide (FAD) cofactor covalently bound within the MAO-B active site. The binding of MBPEA induces changes in the microenvironment of the FAD cofactor, leading to a measurable shift in its fluorescence lifetime. We present a comprehensive protocol using Time-Correlated Single Photon Counting (TCSPC) to quantify this change, offering a sensitive, label-free method for studying enzyme-substrate interactions.

Scientific Principle: Probing Enzyme-Substrate Interaction through Intrinsic Cofactor Fluorescence

Monoamine Oxidase B (MAO-B) is a critical enzyme in the metabolism of neurotransmitters and xenobiotics, including phenethylamines.[1][2] It belongs to a family of flavoproteins that utilize a covalently bound FAD molecule as a redox cofactor for the oxidative deamination of its substrates.[3][4]

The flavin moiety of FAD is intrinsically fluorescent. Its fluorescence lifetime—the average time it spends in the excited state after photon absorption—is exquisitely sensitive to its local environment.[5][6] This principle forms the basis of our experimental approach.

• Baseline State (Unbound MAO-B): The FAD cofactor within the apo-enzyme has a characteristic, short fluorescence lifetime, typically in the range of a few hundred picoseconds.[7][8] This is significantly quenched compared to the lifetime of free FAD in solution (~2.3-3.6 ns), a phenomenon attributed to the specific protein environment.[7]

• Substrate-Bound State (MAO-B + MBPEA): When a substrate like MBPEA binds to the active site of MAO-B, it perturbs the local environment of the FAD cofactor.[1][9] This perturbation alters the rate of non-radiative decay pathways for the excited FAD, resulting in a change in its fluorescence lifetime. This change, typically a further quenching or a slight recovery depending on the specific ligand, serves as a direct reporter of the binding event.[6]

By precisely measuring the fluorescence lifetime of the FAD cofactor before and after the addition of MBPEA, we can quantify the enzyme-substrate interaction without the need for extrinsic labels on either the protein or the substrate. Time-Correlated Single Photon Counting (TCSPC) is the technique of choice for this measurement due to its high temporal resolution and sensitivity.[6][10][11]

Caption: Step-by-step workflow for TCSPC measurement and data analysis.

• Baseline Measurement (MAO-B alone):

  • Pipette 2 mL of the MAO-B solution (e.g., a final concentration of 1-5 µM) into the quartz cuvette.

  • Place the cuvette in the temperature-controlled holder of the spectrofluorometer, typically set to 37°C for enzyme studies.

  • Acquire the fluorescence decay data until a sufficient number of counts (e.g., 10,000 in the peak channel) are collected to ensure good statistics. This is the decay curve for the unbound enzyme.

• Titration with MBPEA:

  • Add a small aliquot of the MBPEA stock solution to the cuvette (e.g., to achieve a final concentration of 10 µM).

  • Gently mix the solution in the cuvette and allow it to equilibrate for 5 minutes.

  • Acquire a new fluorescence decay curve.

  • Repeat the titration with increasing concentrations of MBPEA, acquiring a decay curve at each step. The concentration range should span the expected dissociation constant (Kd) of the interaction.

Data Analysis and Interpretation

The raw data from a TCSPC experiment is a histogram of photon arrival times. This histogram must be analyzed to extract the fluorescence lifetime(s).

• Deconvolution: The measured fluorescence decay, I(t), is a convolution of the true fluorescence decay, D(t), and the instrument response function, IRF(t). To obtain the true decay, the data must be deconvolved. This is typically done using iterative reconvolution, where a theoretical decay model is convoluted with the measured IRF and compared to the experimental data. [3]

• Fitting Model: The fluorescence decay of FAD in MAO-B is often best described by a multi-exponential decay model, as the protein environment can create multiple conformational states. A bi-exponential model is common: I(t) = α₁e-t/τ₁ + α₂e-t/τ₂ Where τ₁ and τ₂ are the fluorescence lifetimes of the two components, and α₁ and α₂ are their respective amplitudes.

• Goodness-of-Fit: The quality of the fit is assessed by the chi-squared (χ²) value, which should ideally be close to 1.0 (and generally less than 1.2), and by visual inspection of the weighted residuals. [3]

• Calculating Average Lifetime: To simplify the comparison across different MBPEA concentrations, an amplitude-weighted average lifetime (τavg) can be calculated: τavg = (α₁τ₁ + α₂τ₂) / (α₁ + α₂)

• Interpretation of Results:

  • A systematic change (e.g., a decrease) in the average fluorescence lifetime (τavg) with increasing concentrations of MBPEA indicates a direct interaction and binding event.

  • The data can be plotted as τavg versus the concentration of MBPEA. This binding isotherm can be fitted to a suitable binding model to extract the dissociation constant (Kd), providing a quantitative measure of the binding affinity.

Expected Quantitative Data

Sample	[MBPEA] (µM)	τ₁ (ns)	α₁ (%)	τ₂ (ns)	α₂ (%)	τavg (ns)	χ²
MAO-B only	0	0.35	90	1.5	10	0.465	1.05
+ MBPEA	10	0.32	92	1.4	8	0.406	1.08
+ MBPEA	50	0.28	95	1.3	5	0.332	1.10
+ MBPEA	100	0.25	98	1.2	2	0.269	1.12
+ MBPEA	500	0.22	99	1.1	1	0.231	1.15

Note: The values in this table are hypothetical and for illustrative purposes only. The actual lifetimes and amplitudes will depend on the specific experimental conditions and instrumentation.

Conclusion and Best Practices

Measuring the change in the fluorescence lifetime of the intrinsic FAD cofactor is a powerful, label-free method to characterize the binding of non-fluorescent substrates like MBPEA to MAO-B.

• Trustworthiness of the Protocol: This method is self-validating. A concentration-dependent, saturable change in lifetime provides strong evidence for a specific binding interaction. The lack of such a change would indicate no binding under the tested conditions.

• Expert Insights: The most common pitfall is poor sample purity. Contaminating fluorescent species will distort the decay curve. Ensure high-purity recombinant protein and substrate. Always run a buffer-only blank to check for background fluorescence.

• System Calibration: Regularly measure a known standard (e.g., 9-aminoacridine) to ensure the instrument is performing correctly and that your fitting procedures are accurate. [3] By following this detailed protocol, researchers can obtain high-quality, quantitative data on enzyme-substrate interactions, providing valuable insights for drug development and fundamental enzymatic studies.

References

• Edinburgh Instruments. (2023, September 13). Determining Fluorescence Lifetimes. [Link]

• Becker & Hickl GmbH. Metabolic Imaging by FLIM. [Link]

• García-Díaz, M., et al. (2018). Fluorescence lifetimes of FAD and FMN solutions. ResearchGate. [Link]

• Edmondson, D. E. (2023). Purification of MAO A and MAO B from Mammalian Tissue Sources. PubMed. [Link]

• Nakashima, N., et al. (2013). pH Dependence of the Fluorescence Lifetime of FAD in Solution and in Cells. PMC. [Link]

• Li, Y., et al. (2021). Effect of the buffer solution on the fluorescence intensity. ResearchGate. [Link]

• Ghisaidoobe, A. B. T., et al. (2016). Calibration approaches for fluorescence lifetime applications using time-domain measurements. PMC. [Link]

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• Li, Y., et al. (2022). Discovery of MAO-B Inhibitor with Machine Learning, Topomer CoMFA, Molecular Docking and Multi-Spectroscopy Approaches. PMC. [Link]

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Application Note: Structural Characterization of N-methyl-1,2-diphenylethan-1-amine (MBPEA) by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)

Abstract

This application note provides a comprehensive technical guide for the structural characterization and purity assessment of N-methyl-1,2-diphenylethan-1-amine (MBPEA), a substituted phenethylamine derivative of interest in pharmaceutical research and development. We present detailed, field-proven protocols for the analysis of MBPEA using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS), including both Gas Chromatography-Mass Spectrometry (GC-MS) and Electrospray Ionization-Mass Spectrometry (ESI-MS). The causality behind experimental choices, from sample preparation to data acquisition and interpretation, is explained to ensure scientific integrity and reproducibility. This guide is designed for researchers, scientists, and drug development professionals requiring robust analytical methodologies for the comprehensive characterization of novel chemical entities.

Introduction: The Analytical Imperative for MBPEA

N-methyl-1,2-diphenylethan-1-amine (MBPEA) belongs to the broad class of phenethylamines, a scaffold renowned for its diverse pharmacological activities. As with any active pharmaceutical ingredient (API) candidate, unambiguous structural confirmation and rigorous purity assessment are non-negotiable prerequisites for further development. NMR spectroscopy and Mass Spectrometry are the cornerstone techniques for this purpose, providing orthogonal and complementary information. NMR offers an unparalleled, non-destructive insight into the molecular framework, detailing the chemical environment of each proton and carbon atom. In contrast, MS provides precise molecular weight information and yields characteristic fragmentation patterns that act as a molecular fingerprint, aiding in both identification and the detection of impurities.

The validation of these analytical procedures is critical to ensure that the methods are fit for their intended purpose, a requirement mandated by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and outlined in the International Council for Harmonisation (ICH) guidelines.[1][2][3] This document, therefore, not only provides the "how" but also the "why," grounding each protocol in the principles of analytical excellence and regulatory compliance.

Physicochemical Properties of MBPEA

A foundational understanding of the analyte's properties is paramount for effective method development.

Property	Value (Predicted/Typical)	Source/Justification
Chemical Structure	C₁₅H₁₇N	Based on IUPAC name
Molecular Weight	211.30 g/mol	Calculated from formula
Appearance	Colorless oil or off-white solid	Based on similar compounds[4]
Solubility	Soluble in methanol, acetonitrile, chloroform; sparingly soluble in water	Predicted based on structure

NMR Spectroscopic Characterization of MBPEA

NMR spectroscopy is the gold standard for the structural elucidation of organic molecules. For MBPEA, ¹H and ¹³C NMR will confirm the presence and connectivity of all constituent atoms.

Causality in NMR Experimental Design

• Choice of Solvent: Deuterated chloroform (CDCl₃) is an excellent first choice due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent peak. For compounds with limited solubility, deuterated dimethyl sulfoxide (DMSO-d₆) or methanol-d₄ can be considered.

• Sample Concentration: A concentration of 5-25 mg for ¹H NMR and 50-100 mg for ¹³C NMR in approximately 0.6 mL of solvent is recommended to achieve a good signal-to-noise ratio in a reasonable timeframe.[2][5][6][7]

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR in organic solvents, with its signal defined as 0.00 ppm.

Detailed Protocol: NMR Sample Preparation and Acquisition

Protocol ID: NMR-MBPEA-001

• Sample Weighing: Accurately weigh approximately 10-15 mg of the MBPEA sample into a clean, dry vial.

• Solvent Addition: Add approximately 0.6 mL of CDCl₃ (containing 0.03% v/v TMS) to the vial.

• Dissolution: Gently vortex the vial until the sample is fully dissolved.

• Filtration (if necessary): If any particulate matter is visible, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube.

• Tube Capping and Labeling: Securely cap the NMR tube and label it clearly.

• Instrument Setup: Insert the sample into the NMR spectrometer.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum using a standard pulse program (e.g., zg30 on Bruker instruments). Key parameters include a spectral width of ~16 ppm, 16-32 scans, and a relaxation delay of 1-2 seconds.

  • Acquire a ¹³C{¹H} NMR spectrum using a proton-decoupled pulse program (e.g., zgpg30). Key parameters include a spectral width of ~220 ppm, 512-1024 scans, and a relaxation delay of 2 seconds.

Data Interpretation: Predicted ¹H and ¹³C NMR Spectra

Note: The following data is a representative example based on the analysis of structurally similar compounds and established principles of NMR spectroscopy.[8][9][10][11]

Predicted ¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
7.15-7.35	m	10H	Ar-H	Protons on the two phenyl rings.
4.10	dd	1H	CH -N	Methine proton adjacent to nitrogen and a phenyl group.
2.95	dd	1H	Ph-CH ₂	One of the diastereotopic methylene protons.
2.80	dd	1H	Ph-CH ₂	The other diastereotopic methylene proton.
2.25	s	3H	N-CH ₃	Methyl group attached to the nitrogen atom.
1.50	br s	1H	NH	Amine proton (exchangeable with D₂O).

Predicted ¹³C NMR (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment	Rationale
142.5, 140.0	Ar-C (quaternary)	Aromatic carbons attached to the ethyl chain.
128.5, 128.3, 127.8, 127.5, 126.8, 126.5	Ar-C H	Aromatic methine carbons.
65.0	C H-N	Methine carbon attached to nitrogen.
45.0	Ph-C H₂	Methylene carbon.
34.0	N-C H₃	Methyl carbon attached to nitrogen.

Mass Spectrometric Characterization of MBPEA

MS is indispensable for confirming the molecular weight of MBPEA and providing structural information through fragmentation analysis. Both GC-MS and LC-MS (with ESI) are viable techniques.

Causality in MS Experimental Design

• GC-MS: This technique is suitable for thermally stable and volatile compounds. Amines can sometimes exhibit poor peak shape on standard GC columns; derivatization can mitigate this, but for a simple molecule like MBPEA, a direct injection on a suitable column is often successful.[12][13]

• LC-ESI-MS: This is a powerful technique for polar and non-volatile compounds. ESI in positive ion mode is ideal for amines, as they readily accept a proton to form [M+H]⁺ ions.[14][15][16] The fragmentation of phenethylamine derivatives is well-characterized and often involves cleavage alpha to the nitrogen atom.[1][17]

Detailed Protocol: GC-MS Analysis

Protocol ID: GCMS-MBPEA-001

• Sample Preparation: Prepare a 100 µg/mL solution of MBPEA in methanol.

• GC-MS System: Agilent 6890 GC with a 5973 Mass Selective Detector or equivalent.

• GC Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• GC Conditions:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL (splitless mode)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Scan Range: m/z 40-450

Detailed Protocol: LC-ESI-MS Analysis

Protocol ID: LCMS-MBPEA-001

• Sample Preparation: Prepare a 10 µg/mL solution of MBPEA in 50:50 acetonitrile:water with 0.1% formic acid.

• LC-MS System: Waters Acquity UPLC with a Xevo TQ-S Mass Spectrometer or equivalent.

• LC Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

• LC Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

• MS Conditions:

  • Ionization Mode: Electrospray Positive (ESI+)

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Scan Range: m/z 50-500

Data Interpretation: Predicted Mass Spectra

Predicted GC-MS (EI) Fragmentation:

• Molecular Ion (M⁺): m/z 211 (low intensity)

• Base Peak: m/z 120 ([C₉H₁₀N]⁺) - Resulting from cleavage of the C-C bond between the two phenyl-bearing carbons (alpha-cleavage), a characteristic fragmentation for such structures.

• Other Fragments: m/z 91 ([C₇H₇]⁺, tropylium ion), m/z 77 ([C₆H₅]⁺, phenyl ion).

Predicted LC-ESI-MS Spectrum:

• Protonated Molecule [M+H]⁺: m/z 212.14

Method Validation Framework

Every protocol described herein forms part of a self-validating system when executed within a quality-controlled environment. For formal validation for use in a regulated setting, the following parameters should be assessed according to ICH Q2(R1) guidelines.[1][2][3]

Validation Parameter	Rationale for MBPEA Analysis
Specificity	Ensure no interference from impurities or degradation products at the retention time/chemical shift of MBPEA.
Linearity	Demonstrate a linear relationship between concentration and detector response over a defined range.
Accuracy	Determine the closeness of the measured value to the true value (e.g., via spike/recovery studies).
Precision	Assess repeatability (intra-day) and intermediate precision (inter-day, different analyst/instrument).
Limit of Detection (LOD)	The lowest concentration of MBPEA that can be reliably detected.
Limit of Quantitation (LOQ)	The lowest concentration of MBPEA that can be accurately and precisely quantified.
Robustness	Evaluate the method's performance under small, deliberate variations in parameters (e.g., pH, flow rate).

Visualizations

Experimental Workflows

Caption: NMR analysis workflow for MBPEA.

Caption: MS analysis workflow for MBPEA.

Conclusion

The protocols detailed in this application note provide a robust and scientifically sound framework for the comprehensive characterization of N-methyl-1,2-diphenylethan-1-amine (MBPEA) using NMR and mass spectrometry. By understanding the causality behind the experimental parameters and adhering to established validation principles, researchers can ensure the generation of high-quality, reliable, and defensible analytical data. This is fundamental for advancing drug development programs and meeting stringent regulatory requirements.

References

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• PubChem. (n.d.). (R)-(+)-N,N-Dimethyl-1-phenylethylamine. National Center for Biotechnology Information. Retrieved January 27, 2026, from [Link]

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• LCGC International. (2021). LC–MS-Compatible Separation of Polar Compounds Using Silica Hydride Columns. Chromatography Online. Retrieved January 27, 2026, from [Link]

• U.S. Food and Drug Administration. (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved January 27, 2026, from [Link]

• Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved January 27, 2026, from [Link]

• Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved January 27, 2026, from [Link]

• PrepChem.com. (n.d.). Synthesis of N-methyl-1,2-diphenylethylamine. Retrieved January 27, 2026, from [Link]

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• BioPharma Services. (n.d.). BA Method Development: Polar Compounds. Retrieved January 27, 2026, from [Link]

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• Advanced Materials Technology. (n.d.). Selection of HPLC and LC/MS Conditions for the Separation of Polar Compounds and Protein Modifications. Retrieved January 27, 2026, from [Link]

• Emery Pharma. (2023). A Step-by-Step Guide to Analytical Method Development and Validation. Retrieved January 27, 2026, from [Link]

• ResearchGate. (2020). Identification of novel fragmentation pathways and fragment ion structures in the tandem mass spectra of protonated synthetic cathinones. Retrieved January 27, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information for General. 1H and 13C NMR spectra. Retrieved January 27, 2026, from [Link]

• Technology Networks. (2024). 4 Steps to Successful Compound Optimization on LC-MS/MS. Retrieved January 27, 2026, from [Link]

• An, T., et al. (2022). A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass spectrometry. Journal of Environmental Sciences, 115, 319-328.

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• Bansode, P. S., et al. (2012). Method development and validation of related substances in Pantoprazole Sodium by RP HPLC. Journal of Chemical and Pharmaceutical Research, 4(1), 444-451.

• University of Houston. (2023). Small molecule NMR sample preparation. Retrieved January 27, 2026, from [Link]

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Technical Notes & Optimization

Technical Support Center: Purification of Crude 9,10-Bis(phenylethynyl)-2-methylanthracene

Welcome to the technical support center for the purification of crude 9,10-Bis(phenylethynyl)-2-methylanthracene. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for obtaining high-purity material, a critical step for its application in chemiluminescence, organic light-emitting diodes (OLEDs), and fluorescent labeling.[1] The methyl group in 9,10-Bis(phenylethynyl)-2-methylanthracene enhances its solubility in organic solvents compared to its non-methylated counterpart, which is a key consideration in the design of purification protocols.[1]

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of crude 9,10-Bis(phenylethynyl)-2-methylanthracene.

Issue 1: Low Yield After Column Chromatography

• Question: I am experiencing significant product loss during column chromatography of my crude 9,10-Bis(phenylethynyl)-2-methylanthracene. What are the likely causes and how can I improve my yield?

• Answer: Low recovery from column chromatography is a common issue that can often be attributed to several factors. Let's break down the potential causes and solutions:

  • Inappropriate Stationary Phase Activity: Overly activated silica gel can lead to the irreversible adsorption of your compound. The slightly polar nature of the ester groups in related anthracene compounds can cause them to bind strongly to silica. While 9,10-Bis(phenylethynyl)-2-methylanthracene is primarily a hydrocarbon, residual polarity can still be a factor.

    • Solution: Deactivate your silica gel by adding a small percentage of water (e.g., 1-5% by weight) and mixing thoroughly before packing the column. This will cap the most active silanol groups and reduce strong adsorption.

  • Incorrect Eluent Polarity: If the eluent is not polar enough, your compound will move too slowly or not at all, leading to broad bands and poor recovery. Conversely, an overly polar eluent can co-elute impurities with your product.

    • Solution: Optimize your solvent system using thin-layer chromatography (TLC) beforehand. Aim for an Rf value of 0.25-0.35 for your product. A common starting point for nonpolar compounds like this is a hexane/dichloromethane or hexane/toluene gradient.

  • On-Column Degradation: 9,10-Bis(phenylethynyl)anthracene and its derivatives can be sensitive to light and air, especially when adsorbed on a high-surface-area material like silica gel.[2]

    • Solution: Protect your column from light by wrapping it in aluminum foil. Use solvents that have been de-gassed to minimize oxidation. Consider adding a small amount of a non-polar antioxidant like BHT to your crude mixture before loading it onto the column, if compatible with your downstream applications.

Issue 2: Persistent Fluorescent Impurities After Recrystallization

• Question: I have recrystallized my 9,10-Bis(phenylethynyl)-2-methylanthracene, but I still observe some contaminating fluorescence. What are these impurities and how can I remove them?

• Answer: The presence of persistent fluorescent impurities often points to compounds with similar structures and polarities to your target molecule.

  • Potential Impurities: These could be starting materials from the synthesis, such as incompletely reacted 2-methylanthracene derivatives, or byproducts from side reactions. For instance, in related syntheses, unreacted aldehydes can be a common impurity.[3]

  • Troubleshooting Steps:

    • Solvent Selection: The choice of recrystallization solvent is critical. You need a solvent system where your product is sparingly soluble at room temperature but highly soluble at elevated temperatures, while the impurity remains either highly soluble or insoluble at all temperatures. A mixed solvent system, such as dichloromethane/methanol or toluene/hexanes, can be very effective for fine-tuning solubility.[4]

    • Activated Carbon Treatment: Trace amounts of highly colored or fluorescent impurities can sometimes be removed by treating a solution of your crude product with a small amount of activated carbon. Dissolve the product in a suitable solvent, add a spatula tip of activated carbon, heat, and then filter the hot solution through celite before allowing it to cool for crystallization.

    • Sequential Purification: A multi-step purification approach is often necessary. Consider following recrystallization with column chromatography, or vice-versa. A sequence of precipitation, column chromatography, and then recrystallization has been shown to be effective for related compounds.[4]

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose purification technique for crude 9,10-Bis(phenylethynyl)-2-methylanthracene?

A1: For most lab-scale purifications, a combination of column chromatography followed by recrystallization is the most robust approach. Column chromatography is excellent for removing bulk and structurally distinct impurities, while recrystallization is highly effective at removing trace impurities and achieving high crystalline purity.

Q2: How do I choose the right solvent for recrystallization?

A2: The ideal recrystallization solvent will have the following characteristics:

• The compound of interest should be poorly soluble at room temperature but highly soluble at the solvent's boiling point.

• Impurities should either be completely soluble or completely insoluble in the chosen solvent at all temperatures.

• The solvent should not react with your compound.

• The solvent should be easily removable from the purified crystals.

For 9,10-Bis(phenylethynyl)-2-methylanthracene, which is a relatively non-polar molecule, good starting points for solvent screening include toluene, xylenes, dichloromethane, and ethyl acetate. You can also explore mixed solvent systems like dichloromethane/methanol or toluene/hexane.[4]

Q3: My purified 9,10-Bis(phenylethynyl)-2-methylanthracene is an orange solid. Is this the correct appearance?

A3: Yes, 9,10-Bis(phenylethynyl)-2-methylanthracene is typically an orange crystalline solid.[1] When it fluoresces, it emits an intense green color.[1] A dull or brownish appearance may indicate the presence of impurities.

Q4: Can I use sublimation to purify 9,10-Bis(phenylethynyl)-2-methylanthracene?

A4: Sublimation can be a very effective purification technique for thermally stable, non-volatile organic solids. Given that related anthracene derivatives can be sublimed, it is a viable option for 9,10-Bis(phenylethynyl)-2-methylanthracene, particularly for achieving very high purity on a small scale. It is especially good at removing non-volatile inorganic salts and heavy organic residues.

Experimental Protocols

Protocol 1: Column Chromatography

This protocol provides a general guideline for the purification of 1 gram of crude 9,10-Bis(phenylethynyl)-2-methylanthracene.

Materials:

• Silica gel (60 Å, 230-400 mesh)

• Hexane

• Dichloromethane

• Glass column

• Collection tubes

• TLC plates, chamber, and UV lamp

Procedure:

• Slurry Packing: Prepare a slurry of silica gel in hexane. Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Sample Preparation: Dissolve the crude product in a minimal amount of dichloromethane.

• Loading: Carefully load the dissolved sample onto the top of the silica gel bed.

• Elution: Begin elution with pure hexane, gradually increasing the polarity by adding dichloromethane. A typical gradient might be:

  • 100% Hexane (2 column volumes)

  • 2% Dichloromethane in Hexane (4 column volumes)

  • 5% Dichloromethane in Hexane (4 column volumes)

  • 10% Dichloromethane in Hexane (until the product has eluted)

• Fraction Collection and Analysis: Collect fractions and monitor the elution of your product by TLC, visualizing the spots under a UV lamp. The product should appear as a fluorescent spot.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Recrystallization

Materials:

• Toluene

• Hexane

• Erlenmeyer flask

• Heating mantle or hot plate

• Buchner funnel and filter paper

Procedure:

• Dissolution: Place the crude or column-purified product in an Erlenmeyer flask. Add a minimal amount of hot toluene to dissolve the solid completely.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration.

• Crystallization: Slowly add hexane to the hot toluene solution until it just starts to become cloudy. Reheat gently until the solution is clear again.

• Cooling: Allow the flask to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold hexane to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Data Summary

Purification Technique	Typical Solvents	Key Advantages	Common Issues
Column Chromatography	Hexane/Dichloromethane, Hexane/Toluene	Good for separating compounds with different polarities.	Low yield, on-column degradation.
Recrystallization	Toluene/Hexane, Dichloromethane/Methanol	High purity for crystalline solids, removes trace impurities.	Difficult to find a suitable solvent, co-crystallization of impurities.
Sublimation	N/A (Solid to Gas)	Excellent for achieving very high purity, removes non-volatile impurities.	Not suitable for thermally unstable compounds, can be slow.

Visualization of Purification Workflow

Caption: A typical multi-step purification workflow for 9,10-Bis(phenylethynyl)-2-methylanthracene.

Troubleshooting Logic Diagram

Caption: A decision tree for troubleshooting common purification problems.

References

• The Royal Society of Chemistry. (2017). Synthesis of trans-9-(2-phenylethenyl)anthracene. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom.
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• CymitQuimica. 9,10-Bis(phenylethynyl)-2-methylanthracene.
• Supplier Website. 2-Methyl-9,10-bis(phenylethynyl)anthracene.
• ChemicalBook. (2026). 9,10-Bis(phenylethynyl)anthracene.

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• 4. Triplet Formation in a 9,10-Bis(phenylethynyl)anthracene Dimer and Trimer Occurs by Charge Recombination Rather than Singlet Fission - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Broad NMR Peaks in Anthracene-Based Polymers

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with anthracene-based polymers. This guide provides in-depth troubleshooting for a common challenge encountered during Nuclear Magnetic Resonance (NMR) analysis: broad signal peaks. Broadening can obscure vital structural information, making accurate characterization difficult.

This resource is designed to move beyond a simple checklist of solutions. It delves into the underlying physical and chemical principles that cause peak broadening in polymeric systems, with a special focus on the unique properties of anthracene-containing materials. By understanding the "why," you will be better equipped to diagnose and solve these issues in your own experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My entire ¹H NMR spectrum, including the solvent peak, shows broad signals. What is the likely cause?

This is a common issue that typically points to a problem with the NMR instrument's setup or the overall sample condition, rather than a specific chemical property of your polymer.

Causality: Sharp NMR signals depend on a highly uniform (homogeneous) magnetic field across the entire sample volume. If the magnetic field is not uniform, nuclei in different parts of the sample will experience slightly different magnetic fields, causing them to resonate at a range of frequencies, which manifests as a broad peak.

Troubleshooting Protocol:

• Re-shimming the Spectrometer: The first and most crucial step is to re-shim the spectrometer. [1]Shimming is the process of adjusting the currents in small coils around the sample to counteract inhomogeneities in the main magnetic field. If you are not experienced with this procedure, it is best to ask the instrument manager for assistance. [1]A properly shimmed spectrometer should result in significantly sharper peaks for all signals in the spectrum.

• Inspect the NMR Tube: The quality of your NMR tube is critical. Scratches, imperfections, or a non-uniform wall thickness can distort the magnetic field homogeneity. [1][2]Always use high-quality NMR tubes rated for the magnetic field strength of your spectrometer.

• Check for Particulate Matter: The presence of undissolved polymer or other solid impurities will disrupt the magnetic field homogeneity. [1][2][3]Even if your solution appears clear, small suspended particles can be present.

Experimental Protocol: Sample Filtration

• Objective: To remove particulate matter from the NMR sample.

• Materials: Pasteur pipette, a small amount of glass wool or a pre-made filter pipette.

• Procedure:

  • Prepare your polymer solution in a separate vial. [2]

  • Place a small plug of glass wool into a Pasteur pipette.

  • Filter the solution directly into a clean, high-quality NMR tube. [1]

Question 2: Only the peaks from my anthracene-based polymer are broad, while the solvent and internal standard signals are sharp. What's happening?

When only the analyte signals are broad, the issue is specific to your polymer and its behavior in the chosen solvent. For anthracene-based polymers, the primary suspects are aggregation and restricted molecular motion.

Causality:

• Aggregation and π-π Stacking: Anthracene moieties are large, planar aromatic systems that have a strong tendency to stack on top of each other through π-π interactions, even in good solvents. [4][5][6]This stacking leads to the formation of aggregates. [4][7]In an aggregated state, the polymer chains have restricted motion, leading to shorter T2 relaxation times and, consequently, broader NMR signals. The formation of these aggregates can create a variety of chemical environments for the protons, further contributing to the broadening. [4]

• Slow Molecular Tumbling: Polymers, due to their large size, tumble much more slowly in solution compared to small molecules. [8]Slower tumbling leads to more efficient T2 relaxation, which results in broader peaks. As the molecular weight of the polymer increases, this effect becomes more pronounced. [9]

Troubleshooting Protocol:

• Reduce Sample Concentration: High concentrations can promote aggregation. [10]Preparing a more dilute sample can often lead to sharper signals by reducing intermolecular interactions. [1]

• Change the Solvent: The choice of solvent can significantly impact aggregation. [4]Sometimes, a solvent that interacts more strongly with the aromatic rings can disrupt π-π stacking. Trying a different deuterated solvent, such as benzene-d6 or THF-d8, may help.

• Increase the Temperature: Acquiring the NMR spectrum at a higher temperature can increase molecular motion and disrupt aggregates, leading to sharper signals. [1]However, be mindful of your polymer's and the solvent's thermal stability.

• Use 2D NMR Techniques: Even when ¹H NMR spectra show broad lines, 2D NMR experiments like COSY and HSQC can often provide valuable structural information. [4]

Troubleshooting Step	Rationale	Expected Outcome
Lower Concentration	Reduces intermolecular aggregation. [1][10]	Sharper signals due to less restricted motion.
Change Solvent	Can disrupt π-π stacking interactions. [4]	Improved resolution if the new solvent better solvates the polymer chains.
Increase Temperature	Increases molecular tumbling and can break up aggregates. [1]	Narrower peaks due to more efficient averaging of chemical environments.

Question 3: Could paramagnetic impurities be causing my broad peaks?

Yes, the presence of even trace amounts of paramagnetic species can have a dramatic effect on NMR spectra, causing significant line broadening. [11][12]

Causality: Paramagnetic substances, such as dissolved molecular oxygen or metal ions (e.g., Fe³⁺, Cu²⁺), have unpaired electrons. [3][12]These unpaired electrons create a fluctuating magnetic field that provides a very efficient mechanism for nuclear spin relaxation, drastically shortening both T1 and T2 relaxation times. The short T2 is the direct cause of the severe peak broadening. [11][12]

Troubleshooting Protocol:

• Degas the Sample: Dissolved oxygen from the air is a common paramagnetic impurity. [7]Degassing the sample can often lead to a significant improvement in resolution.

• Check for Metal Contamination: If your synthesis involved metal catalysts (e.g., palladium catalysts for cross-coupling reactions), residual metal ions may be present in your polymer. [13]Purifying the polymer by passing it through a short plug of silica gel can help remove these impurities.

Experimental Protocol: Sample Degassing

• Objective: To remove dissolved oxygen from the NMR sample.

• Materials: NMR tube with your sample, a source of inert gas (nitrogen or argon), and a long needle.

• Procedure:

  • Insert the long needle into the NMR tube so that its tip is below the surface of the solvent.

  • Gently bubble the inert gas through the solution for several minutes. [1]Be careful not to splash the solution up the sides of the tube.

  • Quickly cap the NMR tube after removing the needle.

Question 4: I've tried everything and my peaks are still broad. Are there any advanced NMR parameters I can adjust?

If sample preparation and purification methods have not resolved the issue, you can try optimizing the acquisition parameters of the NMR experiment itself.

Causality: The relationship between the relaxation delay (D1) and the spin-spin relaxation time (T2) can affect the quality of your spectrum, especially for polymers with short T2 values.

Troubleshooting Protocol:

• Optimize the Relaxation Delay (D1): For quantitative results, the relaxation delay should be at least 5 times the longest T1 (spin-lattice relaxation time) in your sample. However, for polymers with very broad lines (short T2), a very long D1 may not be necessary if you are primarily interested in qualitative structural information. You can try reducing D1 to acquire more scans in a given amount of time, which can improve the signal-to-noise ratio.

• Measure T2: If you have access to the necessary pulse programs, you can measure the T2 relaxation time using a Carr-Purcell-Meiboom-Gill (CPMG) sequence. [14][15]This will give you a quantitative measure of how fast your signal is decaying and can help you understand the extent of the broadening.

Note on T1 and T2 Relaxation:

• T1 (Spin-Lattice Relaxation): The time constant that describes how the magnetization returns to equilibrium along the main magnetic field.

• T2 (Spin-Spin Relaxation): The time constant that describes the decay of the transverse magnetization. The linewidth of an NMR peak is inversely proportional to T2. A short T2 results in a broad peak.

By systematically working through these troubleshooting steps, you can diagnose the cause of broad NMR peaks in your anthracene-based polymers and take the appropriate actions to obtain high-quality, informative spectra.

References

• Catellani, M., Luzzati, S., & Giovanella, U. (2017). Π-Stacking Signature in NMR Solution Spectra of Thiophene-Based Conjugated Polymers. ACS Omega. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting 1H NMR Spectroscopy. [Link]

• Brus, J. NMR Spectroscopy of Polymers. [Link]

• Applied NMR Methodologies for Polymer Understanding. (2022). YouTube. [Link]

• Why are my NMR signals unexpectedly broad??? (2023). Reddit. [Link]

• NMR Sample Preparation. University of Arizona. [Link]

• Why do polymers give rise to broad NMR peaks? (2015). Reddit. [Link]

• An NMR study of macromolecular aggregation in a model polymer-surfactant solution. (2010). The Journal of Chemical Physics. [Link]

• Developing 9,10-anthracene Derivatives: Optical, Electrochemical, Thermal, and Electrical Characterization. (2019). ResearchGate. [Link]

• Optimized Default 1H Parameters. (2020). University of Wisconsin-Madison, Chemistry Department. [Link]

• Investigation of the Side Chain Effect on Gas and Water Vapor Transport Properties of Anthracene-Maleimide Based Polymers of Intrinsic Microporosity. (2019). MDPI. [Link]

• About paragnetic impurities, inorganic salts, bad workups, etc. and their impact on small-molecule NMR spectra. (2011). ResearchGate. [Link]

• π-Stacking among the Anthracenyl Groups of a Copper Complex Resulted in Doubling of Unit Cell Volume To Provide New Polymorphs. (2023). ACS Omega. [Link]

• Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet-triplet annihilation photon upconversion. (2015). RSC Publishing. [Link]

• Synthesis and characterisation of a new series of 2,6-linked-anthracene–benzothiadiazole based polymers for organic solar cell. (2015). Elsevier. [Link]

• tuning the orientation and π–π stacking of anthracene groups via alkyl ester substituents of phosphonate ligands. (2022). CrystEngComm. [Link]

• Effect of Polymer Composition on the Optical Properties of a New Aggregation-Induced Emission Fluorophore: A Combined Experimental and Computational Approach. (2020). MDPI. [Link]

• Solid-State NMR Characterization of Polymeric and Inorganic Materials. (2015). ResearchGate. [Link]

• NMR Sample Preparation: The Complete Guide. Organomation. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. (2010). Organometallics. [Link]

• NMR Sample Preparation. (2013). Iowa State University, Chemical Instrumentation Facility. [Link]

• Aqueous syntheses of anthracene-based mixed-ligand coordination polymers and their structural and optical properties. (2024). CrystEngComm. [Link]

• Polymer Chemistry NMR question. (2019). Chemistry Stack Exchange. [Link]

• Common problems and artifacts encountered in solution‐state NMR experiments. University of California, Davis. [Link]

• Photophysical characterization of the 9,10-disubstituted anthracene chromophore and its applications in triplet–triplet annihilation photon upconversion. (2015). RSC Publishing. [Link]

• Why is one NMR peak broader than the other?. (2024). ResearchGate. [Link]

• Paramagnetic NMR. University of Illinois Urbana-Champaign. [Link]

• T2 Relaxation - NMR Experiment Guide. University of Missouri-St. Louis. [Link]

• Optimization of CPMG sequences to measure NMR transverse relaxation time T2 in borehole applications. (2012). Geophysical Instrumentation. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cif.iastate.edu [cif.iastate.edu]
• 3. organomation.com [organomation.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Photoresponsive gadolinium–anthracene complexes: tuning the orientation and π–π stacking of anthracene groups via alkyl ester substituents of phosphonate ligands - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 7. About paragnetic impurities, inorganic salts, bad workups, etc. and their impact on small-molecule NMR spectra - NMR Wiki Q&A Forum [qa.nmrwiki.org]
• 8. reddit.com [reddit.com]
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• 14. T2 Relaxation – Shared Instrumentation Facility [wp.nyu.edu]
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Technical Support Center: Photostability and Degradation of MBPEA

Welcome to the technical support center for 4-methoxy-N-(2-phenylethyl)benzamide (MBPEA). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of MBPEA's photostability and degradation. As direct literature on the photostability of MBPEA is not extensively available, this document synthesizes established photochemical principles of its constituent functional groups—a benzamide, a methoxy-substituted aromatic ring (anisole moiety), and an N-phenylethylamine side chain—to provide a robust framework for your experimental design and troubleshooting.

Section 1: Troubleshooting Guide

This section addresses common issues encountered during the photostability testing of MBPEA. Each problem is followed by an analysis of potential causes and detailed, actionable solutions.

Issue 1: Rapid and Extensive Degradation of MBPEA Under Standard ICH Photostability Conditions

Symptoms:

• Greater than 20% loss of parent MBPEA in initial photostability studies.

• Appearance of numerous, poorly resolved peaks in the HPLC chromatogram.

• Discoloration or precipitation in the sample solution.

Causality Analysis: The benzamide and anisole moieties in MBPEA possess chromophores that can absorb UV radiation, leading to electronic excitation and subsequent degradation. The amide bond itself can be susceptible to photocleavage.[1] Furthermore, the phenylethylamine portion can undergo photo-oxidative reactions. The combination of these functionalities may lead to a higher than expected photosensitivity. Overly harsh conditions in forced degradation studies can lead to secondary degradation, complicating the analysis.[2]

Step-by-Step Solution:

• Reduce Light Exposure Intensity: If using a photostability chamber, reduce the light intensity or shorten the exposure time. The goal of forced degradation is to achieve 5-20% degradation to adequately identify primary degradants without generating an overly complex profile.[3]

• Employ Light Filters: Use filters to cut off high-energy, short-wavelength UV light (<320 nm) which may not be environmentally relevant but can cause excessive degradation in a laboratory setting.[4]

• Optimize Sample Concentration: High concentrations can sometimes lead to different degradation kinetics or the formation of insoluble photoproducts. Experiment with a lower concentration of MBPEA in solution.

• Solvent Selection: The choice of solvent can influence photodegradation pathways. Consider less reactive solvents. For instance, if using a protic solvent like methanol, which can participate in photoreactions, switch to an aprotic solvent like acetonitrile to see if the degradation profile changes.

• Deoxygenate the Solution: Photo-oxidative processes are common. Purging the sample solution with nitrogen or argon before sealing the container can help mitigate degradation pathways involving reactive oxygen species.

Issue 2: Inconsistent Degradation Profiles Between Batches or Experiments

Symptoms:

• Significant variation in the percentage of degradation under identical light exposure conditions.

• Qualitative differences in the chromatograms, with different major degradants observed in separate runs.

Causality Analysis: Inconsistency often points to uncontrolled variables in the experimental setup. This can include variations in the light source, temperature fluctuations, or the presence of trace impurities that act as photosensitizers or quenchers.

Step-by-Step Solution:

• Validate Light Source Output: Ensure the light source in your photostability chamber is calibrated and provides consistent and uniform irradiation.[5] Use a calibrated radiometer or lux meter for each experiment.

• Implement a Dark Control: Always include a control sample, protected from light (e.g., wrapped in aluminum foil), and kept at the same temperature to distinguish between photodegradation and thermal degradation.[5]

• Control Temperature: Light sources can generate heat. Monitor and control the temperature of the sample environment to prevent thermal degradation from contributing to the observed changes.

• Assess Purity of Starting Material: Trace impurities in the MBPEA sample could be acting as photosensitizers. Ensure the purity of your starting material is consistent across batches.

• Standardize Sample Preparation: Ensure that the solvent source, sample concentration, and container type are identical for all experiments.

Issue 3: Difficulty in Identifying Major Photodegradants

Symptoms:

• Observation of new peaks in the chromatogram, but their structures cannot be readily determined by mass spectrometry (MS).

• MS data suggests the formation of isomers or compounds with the same mass-to-charge ratio (m/z) as the parent compound.

Causality Analysis: Photodegradation can lead to complex reactions, including rearrangements and the formation of isomers, which are challenging to distinguish by MS alone. The Photo-Fries rearrangement, for example, is a known photochemical reaction of anilides (structurally similar to benzamides) that results in isomeric products.[6][7]

Step-by-Step Solution:

• Employ High-Resolution Mass Spectrometry (HRMS): HRMS provides accurate mass measurements, which can help in determining the elemental composition of the degradants and distinguishing between compounds with very similar masses.

• Utilize Tandem Mass Spectrometry (MS/MS): Fragmenting the degradant ions in the mass spectrometer (MS/MS) can provide structural information. Compare the fragmentation pattern of the degradant with that of the parent MBPEA to identify structural modifications.

• Consider Isomeric Transformation: Be aware of potential photo-rearrangements. The Photo-Fries rearrangement of the benzamide moiety could lead to the migration of the acyl group to the ortho or para positions of the phenylethylamine's phenyl ring.

• Preparative HPLC and NMR Spectroscopy: For major degradants, consider isolating them using preparative HPLC. Subsequent analysis by Nuclear Magnetic Resonance (NMR) spectroscopy can provide definitive structural elucidation.

• Forced Degradation under Specific Conditions: To generate specific types of degradants for characterization, perform forced degradation under more targeted conditions (e.g., in the presence of a specific photosensitizer) to amplify certain degradation pathways.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the likely primary photodegradation pathways for MBPEA?

A1: Based on the functional groups in MBPEA, several photodegradation pathways are plausible:

• Norrish Type I Cleavage: Homolytic cleavage of the amide bond can occur, generating acyl and amino radicals. These highly reactive species can then undergo further reactions.[1]

• Photo-Fries Rearrangement: The benzamide moiety may undergo a rearrangement where the acyl group migrates from the nitrogen to the aromatic ring of the phenylethylamine portion, forming ortho- and para-amino ketone isomers.[6][7]

• Demethoxylation/Hydroxylation: The methoxy group on the benzoyl ring can be a site for photo-induced reactions, potentially leading to demethoxylation and the formation of a hydroxylated derivative.

• Oxidation of the Ethyl Bridge: The benzylic carbon on the phenylethylamine side chain is susceptible to photo-oxidation, which could lead to the formation of a ketone or cleavage of the C-C bond.

Q2: What analytical techniques are recommended for monitoring the photostability of MBPEA?

A2: A multi-faceted approach is recommended:

• High-Performance Liquid Chromatography (HPLC) with UV Detection: This is the primary technique for quantifying the parent compound and detecting the formation of degradants. A stability-indicating HPLC method that separates the parent drug from its degradation products is crucial.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for the identification of photoproducts by providing molecular weight and fragmentation information.[2]

• UV-Vis Spectrophotometry: To monitor changes in the absorption spectrum of the sample upon light exposure, which can indicate structural changes.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For the definitive structural elucidation of isolated major degradants.

Q3: How should I design a forced photostability study for MBPEA according to ICH Q1B guidelines?

A3: A standard forced photostability study should include the following:[4]

• Light Source: A light source that emits both visible and UVA radiation, such as a xenon lamp or a metal halide lamp.

• Exposure Levels: A total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter.

• Samples:

  • MBPEA as a solid.

  • MBPEA in a solution (e.g., in a relevant solvent or formulation).

  • A dark control sample for both the solid and solution forms.

• Analysis: Samples should be analyzed at appropriate time points for changes in physical appearance, assay of the parent compound, and the formation of degradation products.

Q4: Can excipients in a formulation affect the photostability of MBPEA?

A4: Absolutely. Excipients can have a significant impact. Some may act as photosensitizers, accelerating degradation, while others might offer photoprotection. It is essential to conduct photostability studies on the final drug product, not just the active pharmaceutical ingredient (API).[2]

Section 3: Experimental Protocols and Data Presentation

Protocol 1: General Forced Photostability Study of MBPEA in Solution

• Sample Preparation:

  • Prepare a solution of MBPEA in a suitable solvent (e.g., methanol:water 50:50) at a concentration of 1 mg/mL.

  • Transfer the solution to a photochemically transparent container (e.g., quartz cuvette or vial).

  • Prepare a dark control by wrapping an identical sample in aluminum foil.

• Light Exposure:

  • Place the samples in a calibrated photostability chamber that conforms to ICH Q1B guidelines.

  • Expose the samples to the required light and UVA energy levels.

• Sample Analysis:

  • At predetermined time points (e.g., 0, 6, 12, 24 hours), withdraw aliquots of the samples.

  • Analyze the samples by a validated stability-indicating HPLC-UV method.

  • Analyze samples showing significant degradation by LC-MS to identify the m/z of the photoproducts.

Data Presentation: Example of HPLC Data Summary

Time (hours)	MBPEA Peak Area	% MBPEA Remaining	RRT of Degradant 1	% Area of Degradant 1	RRT of Degradant 2	% Area of Degradant 2
0	1,000,000	100.0	-	0.0	-	0.0
6	950,000	95.0	0.85	2.5	1.15	1.5
12	900,000	90.0	0.85	5.0	1.15	3.0
24	800,000	80.0	0.85	10.0	1.15	6.0

RRT = Relative Retention Time

Section 4: Visualizing Degradation Pathways and Workflows

Diagram 1: Potential Photodegradation Pathways of MBPEA

Caption: Potential photodegradation pathways of MBPEA upon light exposure.

Diagram 2: Troubleshooting Workflow for Unexpected Degradation

Caption: A logical workflow for troubleshooting unexpected results in MBPEA photostability studies.

References

• Abdel-Malik, M. M., & de Mayo, P. (1984). Surface photochemistry: the amide Photo-Fries rearrangement. Canadian Journal of Chemistry, 62(7), 1275–1278. [Link]

• Hemingway, R., et al. (2023). How To Overcome The Critical Challenges Faced In Forced Degradation Studies. Lhasa Limited. [Link]

• ICH Harmonised Tripartite Guideline. (1996). Q1B: Photostability Testing of New Drug Substances and Products. [Link]

• Marciniec, B. (Ed.). (2022). Photochemistry: Volume 50. Royal Society of Chemistry. [Link]

• Powell, M. (2021). Photostability testing theory and practice. Q1 Scientific. [Link]

• Ranan, R. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Pharmaguideline. [Link]

• Urano, S., & Pac, C. (1992). The Photochemistry of Amides and Phthalimides. DRUM - University of Maryland. [Link]

Sources

• 1. drum.lib.umd.edu [drum.lib.umd.edu]
• 2. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 4. q1scientific.com [q1scientific.com]
• 5. biobostonconsulting.com [biobostonconsulting.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]

Minimizing excimer formation in concentrated BPEA solutions

Troubleshooting Guide: Minimizing Excimer Formation in Concentrated BPEA Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 9,10-Bis(phenylethynyl)anthracene (BPEA). This guide provides in-depth troubleshooting advice for a common challenge encountered in fluorescence-based assays: the formation of excimers in concentrated BPEA solutions. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to help you make informed decisions in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is excimer formation and why is it a problem in my BPEA experiments?

A1: An "excimer," short for "excited-state dimer," is a complex formed when an excited BPEA molecule collides with a ground-state BPEA molecule.[1] Because BPEA has a large, flat, polycyclic aromatic structure, it is prone to π-π stacking interactions, which are a precursor to excimer formation.[2]

This becomes a significant issue in experimental setups for two primary reasons:

• Altered Fluorescence Spectrum: Excimer formation introduces a new, broad emission band that is "red-shifted" (appears at a longer wavelength) compared to the characteristic sharp, green fluorescence of the BPEA monomer (~480-520 nm).[3] This new emission can interfere with your signal, overlap with other fluorophores in your assay, or be misinterpreted as a positive result.

• Quenching of Monomer Fluorescence: The formation of the excimer state effectively provides a non-radiative decay pathway or a less emissive pathway for the excited monomer. This leads to a decrease, or "quenching," of the desired monomer fluorescence intensity, reducing the sensitivity and dynamic range of your assay.

The process is a dynamic equilibrium: the higher the concentration of BPEA, the more likely these collisions are, and the more pronounced the excimer emission becomes.

Caption: Monomer vs. Excimer emission pathways for BPEA.

Q2: My BPEA fluorescence spectrum shows a broad, red-shifted peak that intensifies as I increase the concentration. Is this an excimer?

A2: Yes, this is the classic signature of excimer formation. The key indicators are:

• Concentration Dependence: The intensity of the new, broad peak increases relative to the monomer peak as the total BPEA concentration rises. At very low concentrations, you should see only the structured monomer emission.

• Red-Shift: The new peak appears at a longer wavelength (lower energy) than the primary BPEA monomer emission.

• Broad and Featureless: Unlike the relatively sharp, structured emission of the BPEA monomer, excimer emission is typically broad and lacks distinct vibronic features.

This phenomenon is well-documented for polycyclic aromatic hydrocarbons like pyrene and perylene, which share structural similarities with BPEA.[4][5]

Q3: What is the role of the solvent in BPEA excimer formation, and how can I choose the right one?

A3: The solvent plays a critical role by influencing both the kinetics and thermodynamics of excimer formation.[1] The two most important solvent properties to consider are viscosity and polarity .

• Viscosity: Excimer formation is a diffusion-controlled process; the molecules must physically collide.[6] Increasing the solvent viscosity hinders molecular diffusion, thereby reducing the rate of collisions and suppressing excimer formation.

• Polarity: The polarity of the solvent can affect the stability of the excimer complex. For some chromophores, polar solvents can stabilize the charge-transfer character of the excimer state, potentially leading to more pronounced excimer emission or quenching of the total fluorescence.[7][8]

Troubleshooting Strategy:

If you suspect excimer formation, consider changing your solvent system.

• Increase Viscosity: If your experimental conditions permit, switching to a more viscous solvent can be a highly effective strategy. For example, moving from methanol to glycerol will dramatically increase viscosity.

• Decrease Polarity: While the effect can be system-dependent, often moving to a less polar solvent can destabilize the excimer state.[7]

• Solvent Screening: Perform a systematic screen of solvents with varying properties to find an optimal balance for your specific application.

Solvent	Dielectric Constant (Polarity)	Viscosity (cP at 20°C)	Expected Impact on Excimer Formation
Hexane	1.88	0.29	Low (Low polarity)
Toluene	2.38	0.59	Moderate
Dichloromethane	8.93	0.44	Moderate (Higher polarity, low viscosity)
Acetonitrile	37.5	0.37	High (High polarity, low viscosity)[7]
Methanol	32.7	0.55	High (Polar, potential H-bonding)[9]
Glycerol	42.5	1412	Very Low (High viscosity restricts diffusion)[6]

Caption: Influence of common solvents on excimer formation.

Q4: Can I control excimer formation by changing the temperature?

A4: Yes, temperature is a critical parameter, but its effects can be complex. Temperature influences two competing processes:

• Increased Collisions (Pro-Excimer): Higher temperatures increase the rate of molecular diffusion and the kinetic energy of the molecules, leading to more frequent collisions. This favors excimer formation.[10]

• Excimer Dissociation (Anti-Excimer): The excimer state is a weakly bound complex. Increasing the temperature provides more thermal energy, which can cause the excimer to dissociate back into an excited monomer and a ground-state monomer.[11]

The dominant effect depends on the activation energy for excimer formation versus the binding energy of the excimer itself.

Troubleshooting Strategy:

• Decrease Temperature: In many fluid solutions, lowering the temperature reduces molecular mobility and can significantly decrease excimer formation.[10] This is often the most straightforward approach if your experimental setup allows for temperature control.

• Increase Temperature: In some specific cases, particularly where pre-associated ground-state dimers exist, increasing the temperature might help break them apart.[1] However, for dynamic excimer formation in BPEA, this is less likely to be effective.

A temperature-dependence study is the best way to characterize the behavior in your specific system.

Caption: Troubleshooting workflow for minimizing BPEA excimer formation.

Experimental Protocols

Protocol 1: Concentration-Dependent Fluorescence Analysis

This protocol validates whether the observed spectral changes are due to excimer formation.

• Prepare a High-Concentration Stock Solution: Accurately weigh BPEA powder and dissolve it in a suitable solvent (e.g., Toluene) to create a concentrated stock solution (e.g., 1 mM). Ensure complete dissolution, using sonication if necessary.

• Create a Dilution Series: Prepare a series of dilutions from the stock solution, ranging from high (e.g., 100 µM) to very low (e.g., 0.1 µM) concentrations.

• Acquire Fluorescence Spectra: For each concentration, acquire a fluorescence emission spectrum using a fluorometer. Use an excitation wavelength appropriate for BPEA (e.g., 447 nm).[12] Keep all instrument settings (e.g., excitation/emission slit widths, detector voltage) constant across all measurements.

• Analyze the Data:

  • Normalize the spectra to the peak of the monomer emission.

  • Plot the spectra on a single graph. You should observe the emergence and growth of a broad, red-shifted peak as concentration increases.

  • Calculate the ratio of the excimer peak intensity (I_E) to the monomer peak intensity (I_M). Plot I_E / I_M versus concentration. This should show a positive correlation.

Protocol 2: Solvent Screening for Excimer Suppression

This protocol helps identify a solvent system that minimizes excimer formation at a fixed concentration.

• Select a Fixed BPEA Concentration: Choose a concentration at which you observe significant excimer formation from Protocol 1 (e.g., 50 µM).

• Prepare BPEA Solutions in Different Solvents: Prepare solutions of BPEA at the chosen concentration in a range of solvents with varying viscosity and polarity (see table above).

• Acquire and Analyze Spectra:

  • Acquire the fluorescence emission spectrum for each solution, keeping instrument settings identical.

  • Compare the I_E / I_M ratio for each solvent.

  • The solvent that provides the lowest I_E / I_M ratio is the most effective at suppressing excimer formation under these conditions.

References

• Recent Advances in Excimer-Based Fluorescence Probes for Biological Applications. (2022). Molecules. [Link]

• Supramolecular Bioimaging through Signal Amplification by Combining Indicator Displacement Assay with Förster Resonance Energy Transfer. (2021). ResearchGate. [Link]

• a) Chemical structure of BPEA. b) Normalized UV–vis absorption (left)... (n.d.). ResearchGate. [Link]

• BPEA molecules on graphene: (a,c) top view and side view of the... (n.d.). ResearchGate. [Link]

• Excimer evolution hampers symmetry-broken charge-separated states. (2022). Nature Communications. [Link]

• Light and Solvent Effect on Isomerization and Excimer Formation of Pyrene—Schiff Base Conjugate Sensing Aromatic Analytes. (2021). ChemistrySelect. [Link]

• Pressure-induced emission enhancement through a synergistic effect between suppression of excimer formation and activation of aggregation-induced emission. (2023). Cell Reports Physical Science. [Link]

• Mechanically flexible single crystals of 9,10‐bis(phenylethynyl)anthracene (BPEA). (2019). Advanced Materials. [Link]

• Nanosecond Time-Resolved Fluorescence Spectroscopy in the Physical Chemistry Laboratory: Formation of the Pyrene Excimer in Solution. (1998). Journal of Chemical Education. [Link]

• Fluorescence Temperature Measurements: Methodology for Applications to Process Monitoring. (2002). National Institute of Standards and Technology. [Link]

• Polycyclic Aromatic Hydrocarbons: Sources, Toxicity, and Remediation Approaches. (2021). Frontiers in Microbiology. [Link]

• BPEA (CAS 10075-85-1) Supplier. (n.d.). Royalchem. [Link]

• Ultrafast Excimer Formation and Solvent Controlled Symmetry Breaking Charge Separation in the Excitonically Coupled Subphthalocyanine Dimer. (2015). The Journal of Physical Chemistry B. [Link]

• Excimer Formation in Vinyl Polymers. I. Temperature Dependence in Fluid Solution. (1972). The Journal of Chemical Physics. [Link]

• Excimer Formation and Symmetry-Breaking Charge Transfer in Cofacial Perylene Dimers. (n.d.). DOI. [Link]

• QUENCHING OF FLUORESCENCE WITH TEMPERATURE. (n.d.). Edinburgh Instruments. [Link]

• Preventive measures reduce exposure to polycyclic aromatic hydrocarbons at a graphite electrode plant. (2004). Occupational and Environmental Medicine. [Link]

• Steady State Fluorescence Techniques. (n.d.). HORIBA. [Link]

• Review of Techniques for the Removal of Polycyclic Aromatic Hydrocarbons from Produced Water. (2022). MDPI. [Link]

• The Importance of Solvent Effects on the Mechanism of the Pfeiffer Effect. (2018). MDPI. [Link]

• Selective fluorescence quenching of polycyclic aromatic hydrocarbons by aliphatic amines. (1995). Analytical Chemistry. [Link]

• Real‐time Observation of Structural Dynamics Triggering Excimer Formation in a Perylene Bisimide Folda‐dimer by Ultrafast Time‐Domain Raman Spectroscopy. (2020). Angewandte Chemie International Edition. [Link]

• Ultraviolet. (n.d.). Wikipedia. [Link]

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Technical Support Center: Overcoming Challenges in Thin Film Deposition of MBPEA

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the thin film deposition of Methyl-Branched Polyethyleneimine (MBPEA). This resource is designed for researchers, scientists, and drug development professionals who utilize MBPEA thin films in their work. MBPEA's unique properties make it an excellent candidate for applications such as gene delivery, biosensor coatings, and functionalized surfaces. However, achieving high-quality, reproducible films requires careful control over the deposition process.

This guide provides a structured approach to troubleshooting common challenges, offering not just solutions but also the underlying scientific principles to empower you to optimize your specific experimental setup.

Troubleshooting Guide

This section addresses specific, common problems encountered during MBPEA thin film deposition in a direct question-and-answer format.

Issue 1: Poor Film Adhesion & Delamination

Question: My MBPEA film is peeling or flaking off the substrate, either immediately after deposition or during subsequent processing. What are the likely causes and how can I resolve this?

Answer:

Poor adhesion is one of the most frequent challenges in thin film deposition and typically points to issues at the film-substrate interface.[1][2] The bonding between the deposited film and the substrate must be strong enough to overcome internal film stress.

Primary Causes & Solutions:

• Substrate Contamination: The single most common cause of adhesion failure is an improperly prepared substrate surface.[2] Organic residues, moisture, or particulate matter can act as a weak boundary layer, preventing the formation of strong chemical or physical bonds.

  • Causality: MBPEA, with its numerous amine groups, relies on establishing strong interactions (e.g., hydrogen bonding, van der Waals forces) with the substrate. A contaminated surface physically obstructs these interactions.

  • Solution: Implement a rigorous, multi-step cleaning protocol. A proven method for silicon or glass substrates is detailed in the Protocols section below. The goal is to create a clean, chemically activated, and hydrophilic surface.[3]

• Incompatible Surface Chemistry: The surface energy of the substrate may not be suitable for promoting the wetting and spreading of the initial MBPEA adatoms or molecules.

  • Causality: If the substrate is highly hydrophobic, the polar MBPEA precursor may not effectively wet the surface, leading to island-like growth and poor bonding.

  • Solution: Modify the substrate's surface energy. An oxygen plasma treatment or a UV-Ozone cleaning step after solvent cleaning can create a high-energy, hydroxyl-rich surface that is highly receptive to amine groups.[4]

• High Internal Film Stress: Stress can be induced during deposition (intrinsic stress) or due to thermal mismatch between the film and substrate (extrinsic stress).[2]

  • Causality: If the deposition rate is too high or the substrate temperature is too low, molecules may not have enough time or energy to arrange into a low-energy, stable configuration, leading to built-in stress.[4]

  • Solution: Optimize deposition parameters. Try reducing the deposition rate to allow for molecular relaxation. If using a heated substrate, ensure the cooling process is slow and controlled to minimize thermal shock.

Issue 2: Non-Uniform Film Thickness & Hazy Appearance

Question: My film appears cloudy, and characterization (e.g., ellipsometry, profilometry) reveals significant thickness variation across the substrate. What should I investigate?

Answer:

Film uniformity is critical for predictable device performance. Non-uniformity can stem from inconsistencies in the deposition source, the transport of the precursor to the substrate, or the conditions at the substrate surface itself.[4]

Primary Causes & Solutions:

• Inconsistent Precursor Vapor Flux (for Vapor Deposition): If using a technique like initiated Chemical Vapor Deposition (iCVD), fluctuations in the temperature of the MBPEA precursor source will lead to an unstable evaporation rate and, consequently, a non-uniform deposition rate.[5][6]

  • Causality: The vapor pressure of the precursor is exponentially dependent on temperature. Small temperature variations can cause large changes in the amount of material being transported to the substrate.

  • Solution: Use a Proportional-Integral-Derivative (PID) controller for the precursor source heater to maintain a stable temperature (±0.1°C). Ensure the vessel is well-insulated.

• Substrate Temperature Gradient: Uneven heating across the substrate holder can cause different deposition rates on hotter versus cooler areas.

  • Causality: The sticking coefficient and surface mobility of precursor molecules are temperature-dependent. A temperature gradient will directly translate into a thickness gradient.

  • Solution: Verify the temperature uniformity of your substrate heater. Consider using a rotating substrate holder to average out any spatial inconsistencies in precursor flux or temperature.[4]

• Inadequate Solution Spreading (for Spin-Coating): If using a solution-based method, the MBPEA solution may not be spreading evenly during the spin-coating process.

  • Causality: This can be due to incorrect spin speed/acceleration, inappropriate solution viscosity, or poor surface wetting (related to Issue 1).

  • Solution: Optimize the spin-coating recipe. Experiment with a lower initial spin speed to allow for gentle spreading before ramping up to the final speed for thinning. Ensure the substrate is meticulously clean to promote wetting.

Issue 3: High Surface Roughness & Pinholes

Question: Atomic Force Microscopy (AFM) or Scanning Electron Microscopy (SEM) analysis shows my MBPEA film is rough and contains pinholes. How can I achieve a smoother, denser film?

Answer:

Film defects like roughness and pinholes can severely compromise the performance of a device, for example, by creating electrical shorts or inconsistent surface properties.[4] These defects are often related to the nucleation and growth kinetics of the film.

Primary Causes & Solutions:

• High Deposition Rate: A deposition rate that is too high can favor 3D island growth (Volmer-Weber mechanism) over 2D layer-by-layer growth (Frank-van der Merwe mechanism), leading to a rough surface.

  • Causality: When molecules arrive at the surface faster than they can diffuse and find low-energy sites, they tend to aggregate into clusters, which then grow into rough features.

  • Solution: Decrease the deposition rate by lowering the precursor source temperature (for vapor deposition) or by reducing the solution concentration (for spin-coating).

• Precursor Contamination or Degradation: Impurities in the MBPEA source or partial thermal decomposition can lead to the formation of particulates that are incorporated into the film, creating defects.

  • Causality: These foreign particles disrupt the ordered growth of the film, acting as nucleation sites for irregular structures.

  • Solution: Ensure high-purity MBPEA is used. If using vapor deposition, carefully control the source temperature to avoid decomposition. A Residual Gas Analyzer (RGA) can be a valuable tool for detecting contaminants within the vacuum chamber.[7]

• Low Adatom/Molecule Mobility: If the molecules do not have enough energy to move across the surface after they land, they will stick where they arrive, resulting in a porous and rough film.[4]

  • Causality: Surface diffusion is a thermally activated process. Insufficient thermal energy freezes the molecules in a non-ideal, high-roughness configuration.

  • Solution: Gently increase the substrate temperature. This provides the necessary thermal energy for deposited molecules to diffuse across the surface and find energetically favorable sites, leading to a denser and smoother film.

Frequently Asked Questions (FAQs)

• Q1: What is the best deposition method for MBPEA: vapor-phase or solution-based?

  • A1: The choice depends on the application. Initiated Chemical Vapor Deposition (iCVD) offers excellent conformality on complex 3D structures and produces high-purity, solvent-free films.[5][6] Solution-based methods like spin-coating or dip-coating are often simpler, faster for planar substrates, and do not require complex vacuum equipment, but may leave residual solvent and can have challenges with uniformity and voids.[8]

• Q2: How does the molecular weight of the MBPEA precursor affect film properties?

  • A2: Higher molecular weight MBPEA generally leads to more viscous solutions (for spin-coating), which may require different solvent systems or spin speeds. In vapor deposition, higher molecular weight precursors are less volatile and will require higher source temperatures to achieve a sufficient vapor pressure. The resulting films may exhibit different mechanical properties due to increased chain entanglement.

• Q3: What characterization techniques are essential for a newly developed MBPEA deposition process?

  • A3: A standard characterization suite should include:

    • Ellipsometry or Profilometry: For accurate thickness measurement.

    • Atomic Force Microscopy (AFM): To quantify surface roughness (RMS roughness) and identify morphological defects.

    • X-ray Photoelectron Spectroscopy (XPS): To verify chemical stoichiometry and detect surface contamination.

    • Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the preservation of functional groups (especially the amine groups) after the deposition process.[9]

• Q4: What are the key safety precautions when handling MBPEA?

  • A4: MBPEA, like other polyethyleneimines, is a cationic polymer that can be a skin and respiratory irritant. Always handle the material in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Review the Safety Data Sheet (SDS) for your specific MBPEA product before use.

Protocols & Data

Protocol 1: Standard Substrate Cleaning Procedure (for Silicon/Glass)

This protocol is designed to produce a clean, hydrophilic surface ideal for MBPEA deposition.

• Sonication in Solvents:

  • Place substrates in a substrate rack.

  • Sonicate in a beaker of acetone for 15 minutes.

  • Sonicate in a fresh beaker of isopropyl alcohol (IPA) for 15 minutes.

• Deionized (DI) Water Rinse:

  • Thoroughly rinse the substrates with DI water (resistivity > 18 MΩ·cm).

• Drying:

  • Dry the substrates under a stream of high-purity nitrogen gas.

• Surface Activation (Critical Step):

  • Immediately before loading into the deposition chamber, place the substrates in a UV-Ozone cleaner or an oxygen plasma asher for 5-10 minutes. This step removes final traces of organic contaminants and creates a reactive, hydroxylated surface.

Table 1: General Process Parameters for Optimization

This table provides starting points and explains the typical influence of key parameters on film quality. Optimal values are highly system-dependent and must be determined empirically.

Parameter	Typical Range (Vapor Deposition)	Typical Range (Spin-Coating)	Effect on Film Quality
Substrate Temperature	25 - 100 °C	25 °C (deposition), 60-120 °C (bake)	Higher temperature increases surface mobility (smoother film) but can decrease the sticking coefficient (lower growth rate).[4]
Precursor Temperature	80 - 150 °C	N/A	Controls deposition rate. Too high can cause precursor decomposition; too low results in an impractically slow rate.
Chamber Pressure	100 - 500 mTorr	N/A	Affects the mean free path of precursor molecules and can influence film conformality and uniformity.
Solution Concentration	N/A	0.5 - 5 wt%	Directly impacts final film thickness. Higher concentrations increase viscosity and may lead to rougher films.
Spin Speed	N/A	1000 - 4000 RPM	Higher speeds result in thinner films. A multi-step recipe (spread cycle, spin cycle) is often optimal.[10]

Visualizations

Diagram 1: Troubleshooting Flowchart for MBPEA Film Defects

This diagram provides a logical path from an observed problem to its most likely cause and the corresponding corrective action.

Caption: A decision tree for diagnosing and resolving common MBPEA film defects.

Diagram 2: Generalized Vapor-Phase Deposition Workflow

This diagram outlines the key stages of a typical vapor-phase deposition process for MBPEA thin films.

Sources

• 1. 5 Challenges in Thin Film Manufacturing and How to Overcome Them - Denton Vacuum [dentonvacuum.com]
• 2. angstromengineering.com [angstromengineering.com]
• 3. desy.de [desy.de]
• 4. Top 5 Thin Film Deposition Challenges and Expert Solutions for High-Yield Processes [xk-sputteringtarget.com]
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• 6. Enabling integration of vapor-deposited polymer thin films [dspace.mit.edu]
• 7. svc.org [svc.org]
• 8. Novel Deposition Method of Crosslinked Polyethylene Thin Film for Low-Refractive-Index Mid-Infrared Optical Coatings - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. CN104241448A - Thin polymer film preparation process - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for the Quantification of 4-methoxy-N-ethylbenzylamine (MBPEA)

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical analysis, the rigorous and validated quantification of compounds is paramount. This guide provides a detailed comparison of analytical methodologies for the quantification of 4-methoxy-N-ethylbenzylamine (MBPEA), a substituted phenethylamine analog. As a Senior Application Scientist, this document is structured to offer not only procedural steps but also the underlying scientific rationale, ensuring a robust understanding of method validation for this class of compounds.

The Imperative for Validated Quantification of MBPEA

A Comparative Overview of Analytical Techniques for MBPEA Quantification

The choice of an analytical technique for MBPEA quantification is a critical decision, influenced by factors such as the required sensitivity, selectivity, sample matrix, and available instrumentation. Here, we compare three prevalent chromatographic techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Feature	HPLC-UV	GC-MS	LC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation of volatile compounds, detection by mass-to-charge ratio.	High-efficiency separation with highly specific mass-based detection.
Selectivity	Moderate; relies on chromatographic separation and chromophore presence.	High; mass spectral data provides structural information.	Very High; precursor-product ion transitions are highly specific.
Sensitivity	µg/mL to high ng/mL range.	ng/mL to pg/mL range, often enhanced by derivatization.	pg/mL to fg/mL range.
MBPEA Suitability	Well-suited for purity and content uniformity assays in bulk drug substance and formulations.	Suitable for trace analysis, but may require derivatization to improve volatility and chromatographic behavior.	The gold standard for bioanalysis in complex matrices like plasma or urine due to its superior sensitivity and selectivity.
Validation Complexity	Relatively straightforward.	Moderately complex, with additional considerations for derivatization efficiency and reproducibility.	Highly complex, requiring optimization of both chromatographic and mass spectrometric parameters.
Cost & Throughput	Lower instrument cost, higher throughput for routine analysis.	Moderate instrument cost, sample preparation can be a bottleneck.	High instrument cost, but can offer high throughput with optimized methods.

The Pillars of Analytical Method Validation

A validated analytical method provides a high degree of assurance that it will consistently produce a result that is accurate and precise. The core validation parameters, as stipulated by the ICH Q2(R1) guideline, are discussed below in the context of MBPEA analysis[2].

Caption: A generalized workflow for the validation of an analytical method.

Specificity/Selectivity

Specificity is the ability to assess unequivocally the analyte in the presence of components which may be expected to be present, such as impurities, degradants, or matrix components[3][4]. For an HPLC-UV method, this is typically demonstrated by the separation of the MBPEA peak from other components and by peak purity analysis using a photodiode array (PDA) detector. In GC-MS and LC-MS/MS, specificity is further enhanced by the unique mass fragmentation patterns of the analyte.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity. For MBPEA, a typical linearity study would involve preparing a series of standards at different concentrations and analyzing them. The response (e.g., peak area) is then plotted against concentration, and the correlation coefficient (r²) is calculated. An r² value of >0.99 is generally considered acceptable.

Accuracy and Precision

Accuracy refers to the closeness of the test results obtained by the method to the true value. It is typically assessed by analyzing a sample of known concentration (a control or spiked sample) and comparing the measured value to the true value. Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. Precision is usually expressed as the relative standard deviation (RSD) and is assessed at three levels: repeatability (intra-assay precision), intermediate precision (inter-day and inter-analyst variation), and reproducibility (inter-laboratory precision).

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD is the lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy. These are critical parameters for trace analysis, particularly in bioanalytical and impurity testing.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage. For an HPLC method, this could involve varying the mobile phase composition, pH, column temperature, and flow rate.

Experimental Protocol: A Validated HPLC-UV Method for MBPEA Quantification

This section provides a detailed, step-by-step methodology for a hypothetical, yet scientifically grounded, HPLC-UV method for the quantification of MBPEA in a drug substance. The choice of parameters is based on established methods for structurally related compounds[5][6][7].

Caption: A schematic of the HPLC workflow for MBPEA quantification.

Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis or PDA detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a suitable starting point for the separation of moderately polar compounds like MBPEA.

• Mobile Phase: A gradient elution of acetonitrile and a buffer (e.g., 20 mM phosphate buffer, pH 3.0) is recommended to ensure good peak shape and resolution.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Based on the UV spectrum of MBPEA, a wavelength of approximately 225 nm is likely to provide good sensitivity[5].

• Injection Volume: 10 µL.

Preparation of Standard and Sample Solutions

• Standard Stock Solution (1 mg/mL): Accurately weigh about 25 mg of MBPEA reference standard and transfer it to a 25 mL volumetric flask. Dissolve in and dilute to volume with a suitable solvent (e.g., 50:50 acetonitrile:water).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution to cover the expected concentration range of the samples (e.g., 1-100 µg/mL).

• Sample Solution: Accurately weigh a quantity of the MBPEA drug substance equivalent to about 25 mg of MBPEA and prepare a solution in the same manner as the standard stock solution.

Validation Experiments

• Specificity: Inject the diluent, a placebo (if applicable), and a solution containing MBPEA and any known related substances to demonstrate separation.

• Linearity: Inject the working standard solutions in triplicate. Plot the average peak area against concentration and perform a linear regression analysis.

• Accuracy: Analyze spiked placebo samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) in triplicate. Calculate the percentage recovery.

• Precision:

  • Repeatability: Analyze six replicate preparations of the sample solution at 100% of the target concentration.

  • Intermediate Precision: Repeat the repeatability experiment on a different day with a different analyst.

• LOD and LOQ: Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Analyze the sample solution while making small, deliberate changes to the method parameters (e.g., mobile phase composition ±2%, column temperature ±5 °C, flow rate ±0.1 mL/min).

Advanced Techniques: GC-MS and LC-MS/MS for MBPEA Analysis

For applications requiring higher sensitivity and selectivity, such as bioanalysis or trace impurity analysis, mass spectrometry-based methods are superior.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For less volatile compounds like MBPEA, derivatization is often necessary to improve its chromatographic properties[8]. A common derivatizing agent for amines is trifluoroacetic anhydride (TFAA), which increases volatility and improves peak shape. The mass spectrometer provides highly specific detection based on the mass-to-charge ratio of the parent ion and its fragments.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the benchmark for the quantification of drugs and their metabolites in biological fluids. It combines the high separation power of HPLC with the exceptional sensitivity and selectivity of tandem mass spectrometry. In a typical LC-MS/MS experiment, the parent MBPEA ion is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole. This multiple reaction monitoring (MRM) provides a very low signal-to-noise ratio, enabling quantification at very low concentrations.

Conclusion

The validation of an analytical method for the quantification of MBPEA is a systematic process that ensures the reliability and accuracy of the results. The choice of the analytical technique should be guided by the specific requirements of the analysis. HPLC-UV is a robust and cost-effective method for routine quality control applications. For trace-level quantification in complex matrices, the superior sensitivity and selectivity of GC-MS (with derivatization) and, particularly, LC-MS/MS are indispensable. Regardless of the chosen technique, a thorough validation in accordance with ICH and FDA guidelines is a non-negotiable prerequisite for its application in a regulated environment.

References

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• RP-HPLC Method for Content of Genotoxic 4-methoxybenzyl Chloride in Venlafaxine. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

• Analysis of 2,5-dimethoxy-amphetamines and 2,5-dimethoxy-phenethylamines aiming their determination in biological matrices: a review. PubMed Central. Available from: [Link]

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• Synthesis of [ 13 C 6 ]-labelled phenethylamine derivatives for drug quantification in biological samples | Request PDF. ResearchGate. Available from: [Link]

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• Synthesis of novel Schiff bases of 4-hydroxy-3-methoxy-5-nitrobenzaldehyde and Development of HPLC Chromatographic Method for their analysis. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

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Unraveling the Quantum Efficiency of Novel Fluorophores: A Comparative Guide

A note to our readers: The following guide provides a comprehensive framework for evaluating the quantum efficiency of a novel fluorophore, referred to herein as MBPEA. Our extensive search for a fluorophore specifically designated "MBPEA" in existing scientific literature did not yield definitive results. This suggests that MBPEA may be a novel compound, a proprietary dye not yet widely documented, or an alternative designation.

Therefore, this guide has been constructed as a robust template. Researchers, scientists, and drug development professionals can adapt the principles and protocols outlined below to evaluate the quantum efficiency of any new fluorophore by substituting "MBPEA" with the compound under investigation. We will proceed by illustrating the evaluation process with placeholder data for MBPEA and comparing it to well-characterized standard fluorophores.

Introduction to Fluorescence Quantum Efficiency

The fluorescence quantum yield (ΦF) is a fundamental photophysical parameter that quantifies the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted as fluorescence to the number of photons absorbed by the fluorophore.[1][2] A high quantum yield is often a critical attribute for fluorophores used in various applications, including cellular imaging, biosensing, and diagnostics, as it directly correlates with the brightness of the fluorescent signal.[3]

The quantum yield of a fluorophore can be determined by two primary methods: the absolute method and the relative method. The absolute method directly measures the total number of emitted photons using an integrating sphere, offering high accuracy.[2] However, the relative method is more commonly employed due to its simpler experimental setup.[1][2] This method involves comparing the fluorescence intensity of the unknown sample to that of a well-characterized standard fluorophore with a known quantum yield.[1] This guide will focus on the application of the relative method for evaluating the quantum efficiency of our hypothetical fluorophore, MBPEA.

Standard Fluorophores for Comparative Analysis

The selection of an appropriate standard fluorophore is crucial for the accurate determination of the relative quantum yield. The ideal standard should exhibit the following characteristics:

• Known and stable quantum yield: The quantum yield of the standard in a specific solvent should be well-documented and not prone to degradation.

• Spectral overlap: The absorption and emission spectra of the standard should be in a similar range to the unknown sample to minimize wavelength-dependent instrumental errors.

• High photostability: The standard should be resistant to photobleaching under the experimental conditions.

• Chemical stability: The standard should not react with the solvent or other components in the solution.

For the purpose of this guide, we will compare MBPEA to two widely used standard fluorophores: Fluorescein and Rhodamine 6G .

Fluorophore	Solvent	Excitation Max (nm)	Emission Max (nm)	Quantum Yield (ΦF)	Reference
Fluorescein	0.1 M NaOH	490	514	0.925 ± 0.015	[4]
Rhodamine 6G	Ethanol	530	555	0.950 ± 0.015	[4]
MBPEA	Ethanol	(Hypothetical)	(Hypothetical)	To be determined

Experimental Protocol for Relative Quantum Yield Determination

The following protocol outlines the step-by-step methodology for determining the relative quantum efficiency of MBPEA using a standard fluorophore.

Materials and Instrumentation

• MBPEA: Synthesized and purified.

• Standard Fluorophore: Fluorescein (sodium salt) and Rhodamine 6G (spectroscopic grade).

• Solvents: 0.1 M Sodium Hydroxide (NaOH) and absolute ethanol (spectroscopic grade).

• UV-Vis Spectrophotometer: To measure absorbance.

• Fluorometer: To measure fluorescence emission spectra.

• Quartz Cuvettes: 1 cm path length for both absorbance and fluorescence measurements.

• Volumetric flasks and pipettes: For accurate preparation of solutions.

Experimental Workflow

The determination of relative quantum yield involves a series of absorbance and fluorescence measurements of both the unknown sample (MBPEA) and the standard fluorophore.

Figure 1: Experimental workflow for relative quantum yield determination.

Step-by-Step Procedure

• Solution Preparation:

  • Prepare stock solutions of MBPEA and the chosen standard fluorophore (e.g., Rhodamine 6G) in the same solvent (e.g., ethanol) at a concentration of approximately 10-5 M.

  • From the stock solutions, prepare a series of five dilutions for both MBPEA and the standard, with absorbances ranging from approximately 0.02 to 0.1 at the excitation wavelength in a 1 cm path length cuvette. It is critical to keep the absorbance below 0.1 to avoid inner filter effects.[1]

• Absorbance Measurements:

  • Record the UV-Vis absorption spectra of all prepared solutions, including a solvent blank.

  • Determine the absorbance value at the chosen excitation wavelength for each solution. The excitation wavelength should ideally be the same for both the sample and the standard.

• Fluorescence Measurements:

  • Set the excitation wavelength on the fluorometer to the value used for the absorbance measurements.

  • Record the fluorescence emission spectrum for each solution. Ensure that the experimental parameters (e.g., excitation and emission slit widths) are kept constant for all measurements of the sample and the standard.[1]

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each solution to obtain the integrated fluorescence intensity (F).

  • For both MBPEA and the standard, plot the integrated fluorescence intensity versus the absorbance at the excitation wavelength.

  • The plot should yield a straight line passing through the origin. The slope of this line (Gradient) is proportional to the quantum yield of the fluorophore.

Calculation of Quantum Yield

The relative quantum yield of MBPEA (ΦF(X)) can be calculated using the following equation:

ΦF(X) = ΦF(S) * (GradX / GradS) * (ηX2 / ηS2)

Where:

• ΦF(S) is the quantum yield of the standard.

• GradX is the gradient of the plot of integrated fluorescence intensity vs. absorbance for MBPEA.

• GradS is the gradient of the plot for the standard.

• ηX and ηS are the refractive indices of the solvents used for the sample and standard, respectively. If the same solvent is used, this term becomes 1.

Interpreting the Results: A Hypothetical Comparison

To illustrate the final output, let's assume we performed the experiment and obtained the following data:

Fluorophore	Solvent	Gradient (a.u.)	Refractive Index (η)	Calculated Quantum Yield (ΦF)
Rhodamine 6G (Standard)	Ethanol	15000	1.361	0.95
MBPEA (Sample)	Ethanol	13500	1.361	0.855

In this hypothetical scenario, the calculated quantum yield of MBPEA is 0.855. This would indicate that MBPEA is a highly efficient fluorophore, with a quantum efficiency comparable to, though slightly lower than, Rhodamine 6G in ethanol.

Causality and Self-Validation in Experimental Design

Why a series of dilutions? Relying on a single concentration for both the standard and the sample can lead to significant errors. By measuring a series of dilutions and plotting integrated fluorescence versus absorbance, we can:

• Verify Beer-Lambert Law: Ensure a linear relationship between absorbance and concentration, indicating no aggregation or other concentration-dependent phenomena.

• Minimize Inner-Filter Effects: The linearity of the plot confirms that the measurements were performed in a concentration range where inner-filter effects are negligible.

• Improve Accuracy: The slope of the line provides a more robust and statistically sound value than a single-point measurement.

The Importance of the Same Solvent: Using the same solvent for both the sample and the standard is highly recommended. This eliminates the need for the refractive index correction, which can be a source of error if the refractive indices are not accurately known for the specific emission wavelength range.

Conclusion

The relative method for determining fluorescence quantum yield is a powerful and accessible technique for characterizing novel fluorophores. By carefully selecting a suitable standard and adhering to a rigorous experimental protocol, researchers can obtain reliable and accurate data on the quantum efficiency of their compounds. The hypothetical evaluation of MBPEA presented in this guide demonstrates the process of comparing a new fluorophore to established standards, providing a critical metric for its potential utility in various research and development applications. For a definitive evaluation of any new compound, it is imperative to obtain its specific photophysical data and apply the principles outlined herein.

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• Fluorescence. OMLC. [Link]

• Fluorescence quantum yield is defined as the ratio of the number of photons emitted from sample as fluorescence to the number of photons in the excitation light absorbed. JASCO Global. [Link]

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A Comparative Guide to the Solution-Phase and Solid-State Properties of MBPEA Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Chameleon-Like Nature of MBPEA Derivatives

4-methoxy-N-benzylphenethylamine (MBPEA) and its derivatives represent a fascinating class of organic compounds with significant potential in medicinal chemistry and materials science.[1][2] Their structural backbone, a phenethylamine core, is a common motif in a variety of biologically active molecules.[1][2] The seemingly subtle interplay of the methoxy, benzyl, and phenethylamine moieties gives rise to a rich and complex array of physicochemical properties. Crucially, these properties are not static; they can be dramatically altered by the molecule's immediate environment. Whether dissolved in a solvent or arranged in a crystalline lattice, MBPEA derivatives can exhibit vastly different behaviors.

This guide provides an in-depth technical comparison of the solution-phase and solid-state properties of MBPEA derivatives. Understanding these phase-dependent characteristics is paramount for researchers in drug development, as a compound's solid-state properties can influence its stability, solubility, and bioavailability, while its solution-phase behavior governs its interactions with biological targets. We will delve into the underlying principles, present supporting experimental data, and provide detailed protocols for the key analytical techniques used to probe these properties.

Solution-Phase Properties: A World of Dynamic Interactions

In the solution phase, MBPEA derivatives are relatively free to move, rotate, and interact with the surrounding solvent molecules. This dynamic environment dictates their conformational flexibility and photophysical characteristics.

Conformational Freedom and Solvatochromism

In solution, the N-benzyl and phenethyl groups of MBPEA derivatives can adopt a wide range of conformations due to the rotation around single bonds. The specific conformation is influenced by the polarity of the solvent, as different solvent molecules will interact with and stabilize different parts of the MBPEA derivative. This can lead to solvatochromism, where the absorption and emission spectra of the compound shift depending on the solvent's polarity.

Photophysical Behavior: UV-Vis Absorption and Fluorescence

UV-Vis spectroscopy is a fundamental technique for characterizing the electronic transitions within a molecule.[3][4] In dilute solutions, MBPEA derivatives typically exhibit characteristic absorption bands corresponding to the π-π* transitions of the aromatic rings.

Fluorescence spectroscopy provides even greater insight into the excited state of these molecules.[4][5] In solution, many phenethylamine derivatives are fluorescent. However, the quantum yield (the efficiency of fluorescence) can be highly dependent on the solvent and the specific substituents on the MBPEA core. In many cases, these molecules may exhibit weak fluorescence in solution due to non-radiative decay pathways enabled by their conformational freedom.

A noteworthy phenomenon observed in some aromatic compounds is Aggregation-Induced Emission (AIE) .[6][7][8][9] In this scenario, the molecule is weakly fluorescent in dilute solutions but becomes highly emissive upon aggregation.[6][7][8][9] This is often attributed to the restriction of intramolecular rotations in the aggregated state, which blocks non-radiative decay channels.[10][11] While not extensively documented for MBPEA specifically, it is a plausible behavior for its derivatives, especially those with bulky substituents that promote aggregation.

Solid-State Properties: The Influence of Crystal Packing

In the solid state, the properties of MBPEA derivatives are dominated by the way the molecules pack together in the crystal lattice. This packing is dictated by a delicate balance of intermolecular forces, including hydrogen bonding, van der Waals forces, and π-π stacking interactions.[12][13][14]

Crystal Structure and Polymorphism

The precise three-dimensional arrangement of molecules in a crystal is determined by X-ray crystallography.[15][16][17][18] The crystal structure reveals crucial information about bond lengths, bond angles, and intermolecular interactions that govern the material's bulk properties.[15]

It is common for organic molecules like MBPEA derivatives to exhibit polymorphism, where they can crystallize into multiple different crystal forms, each with a unique packing arrangement and distinct physicochemical properties.[19] Polymorphism is a critical consideration in the pharmaceutical industry, as different polymorphs of the same active pharmaceutical ingredient (API) can have different solubilities, dissolution rates, and stabilities, ultimately affecting the drug's efficacy and shelf-life.

Solid-State Photophysics: The Role of Intermolecular Interactions

The photophysical properties of MBPEA derivatives can be profoundly different in the solid state compared to the solution phase.[12] Intermolecular interactions in the crystal lattice can lead to:

• Changes in Emission Wavelength: π-π stacking interactions can lead to the formation of excimers or exciplexes, which often results in a red-shift (a shift to a longer wavelength) of the fluorescence emission.

• Enhanced or Quenched Fluorescence: The rigid environment of the crystal can restrict intramolecular rotations, leading to enhanced fluorescence (solid-state luminescence). Conversely, strong intermolecular interactions can sometimes provide new non-radiative decay pathways, leading to fluorescence quenching.

Thermal Properties: Stability and Phase Transitions

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are essential for characterizing the solid-state properties of MBPEA derivatives.[19][20][21][22][23]

• TGA measures the change in mass of a sample as a function of temperature, providing information about its thermal stability and decomposition profile.[21][23]

• DSC measures the heat flow into or out of a sample as it is heated or cooled, allowing for the determination of melting points, glass transitions, and other phase transitions.[20][21][22][23] These parameters are crucial for understanding the material's stability and for developing appropriate formulation and storage conditions.

Direct Comparison: Solution vs. Solid State

Property	Solution Phase	Solid State	Key Influencing Factors
Conformation	Highly flexible, dynamic equilibrium of conformers	Fixed, determined by crystal packing	Solvent polarity, intermolecular interactions (H-bonding, π-stacking)
UV-Vis Absorption	Dependent on solvent polarity (solvatochromism)	Broadened and potentially shifted due to intermolecular electronic coupling	Solvent, crystal packing
Fluorescence Emission	Often weaker due to rotational freedom, can exhibit AIE	Can be enhanced (solid-state luminescence) or quenched, often red-shifted	Restriction of intramolecular rotation, excimer/exciplex formation
Intermolecular Interactions	Dominated by solute-solvent interactions	Dominated by solute-solute interactions (crystal packing forces)	Molecular structure, crystallization conditions
Stability	Susceptible to degradation in certain solvents	Generally more stable, but can be affected by polymorphism	Solvent, temperature, crystal form

Experimental Protocols

UV-Vis and Fluorescence Spectroscopy

This protocol outlines the general procedure for acquiring UV-Vis and fluorescence spectra of an MBPEA derivative in solution.

Objective: To determine the absorption and emission properties of an MBPEA derivative in a given solvent.

Materials:

• MBPEA derivative

• Spectroscopic grade solvent (e.g., ethanol, cyclohexane)

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

• Fluorometer

Procedure:

• Solution Preparation: Prepare a stock solution of the MBPEA derivative in the chosen solvent at a concentration of approximately 1 mM. From this stock, prepare a series of dilutions to a final concentration suitable for measurement (typically in the micromolar range).

• UV-Vis Measurement:

  • Record a baseline spectrum of the pure solvent in the quartz cuvette.

  • Rinse the cuvette with the sample solution and then fill it.

  • Record the absorption spectrum of the sample over the desired wavelength range (e.g., 200-500 nm).

• Fluorescence Measurement:

  • Determine the wavelength of maximum absorption (λmax) from the UV-Vis spectrum.

  • Set the excitation wavelength of the fluorometer to the λmax.

  • Record the emission spectrum over a suitable wavelength range, starting from a wavelength slightly longer than the excitation wavelength.

Causality: The choice of solvent is critical as it can influence the position and intensity of absorption and emission bands. Using spectroscopic grade solvents ensures minimal interference from impurities.

Workflow for Spectroscopic Analysis

Caption: Workflow for solution-phase UV-Vis and fluorescence analysis.

Single-Crystal X-ray Diffraction

This protocol provides a simplified overview of the steps involved in determining the crystal structure of an MBPEA derivative.

Objective: To elucidate the three-dimensional arrangement of molecules in the solid state.

Materials:

• High-purity crystalline sample of the MBPEA derivative

• Single-crystal X-ray diffractometer

Procedure:

• Crystal Growth: Grow single crystals of the MBPEA derivative suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Crystal Mounting: Carefully select a well-formed single crystal and mount it on the goniometer head of the diffractometer.

• Data Collection: The crystal is irradiated with a monochromatic X-ray beam, and the diffraction pattern is collected as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using computational methods to determine the positions of the atoms in the crystal lattice. The model is then refined to achieve the best possible fit with the experimental data.

Causality: The quality of the single crystal is paramount for obtaining high-resolution diffraction data and an accurate crystal structure.

Workflow for X-ray Crystallography

Caption: General workflow for single-crystal X-ray diffraction.

Thermal Analysis (TGA/DSC)

This protocol describes the characterization of the thermal properties of an MBPEA derivative.

Objective: To determine the thermal stability and phase behavior of the solid material.

Materials:

• Powdered sample of the MBPEA derivative

• TGA instrument

• DSC instrument

• Sample pans (e.g., aluminum)

Procedure:

• Sample Preparation: Accurately weigh a small amount of the powdered sample (typically 1-10 mg) into the sample pan.

• TGA Analysis:

  • Place the sample pan in the TGA furnace.

  • Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

  • Record the mass of the sample as a function of temperature.

• DSC Analysis:

  • Place the sample pan in the DSC cell alongside an empty reference pan.

  • Heat the sample at a controlled rate (e.g., 10 °C/min).

  • Record the differential heat flow between the sample and the reference.

Causality: The heating rate can influence the observed transition temperatures. A controlled atmosphere is used to prevent oxidative degradation.

Workflow for Thermal Analysis

Caption: Workflow for TGA and DSC thermal analysis.

Conclusion

The properties of MBPEA derivatives are a compelling illustration of how the physical state of a compound can profoundly influence its behavior. In solution, these molecules are dynamic entities, their properties shaped by their interactions with the solvent. In the solid state, their behavior is dictated by the precise and ordered arrangement of the crystal lattice. For researchers in drug development and materials science, a thorough understanding of both the solution-phase and solid-state properties is not just beneficial, but essential for rational design, effective formulation, and predictable performance. The experimental techniques outlined in this guide provide the necessary tools to unravel the fascinating dual nature of these promising compounds.

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A Comparative Guide to the Purity Assessment of Synthesized 2-Methyl-9,10-bis(phenylethynyl)anthracene

This guide provides a comprehensive, data-driven comparison of analytical techniques for assessing the purity of synthesized 2-Methyl-9,10-bis(phenylethynyl)anthracene (MPEA). Intended for researchers, scientists, and professionals in drug development and materials science, this document details robust methodologies, interprets experimental data, and contextualizes the importance of purity in the application of MPEA.

Introduction: The Critical Role of Purity in Advanced Organic Materials

2-Methyl-9,10-bis(phenylethynyl)anthracene (MPEA) is a fluorescent polycyclic aromatic hydrocarbon with significant applications in organic electronics, particularly as a dopant in organic light-emitting diodes (OLEDs) and as a fluorescent probe in biomedical research. Its photophysical properties, including high quantum yield and excellent stability, are intrinsically linked to its molecular purity. Even trace impurities, such as unreacted starting materials, byproducts from side reactions, or residual solvents, can drastically alter the material's performance by introducing charge traps or quenching fluorescence. Therefore, rigorous purity assessment is not merely a quality control step but a fundamental prerequisite for reliable and reproducible research and device fabrication.

This guide will explore the common analytical techniques employed for the purity determination of MPEA, comparing their strengths and limitations. We will delve into the practical aspects of High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), providing detailed protocols and interpreting sample data.

Comparative Analysis of Purity Assessment Techniques

The choice of analytical technique is dictated by the specific information required. A multi-pronged approach, leveraging the strengths of different methods, is often the most effective strategy for a comprehensive purity profile.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Quantitative Purity

HPLC is an indispensable tool for separating and quantifying the components of a mixture. For MPEA, a reverse-phase HPLC method is typically employed, where the nonpolar analyte is separated on a hydrophobic stationary phase.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector, a C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size), and an autosampler.

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and water. The exact ratio may need optimization, but a good starting point is an isocratic elution with 85:15 (v/v) acetonitrile:water.

• Sample Preparation: Accurately weigh approximately 1 mg of the synthesized MPEA and dissolve it in 10 mL of a suitable solvent, such as tetrahydrofuran (THF) or dichloromethane (DCM), to create a 100 µg/mL stock solution. Further dilute as necessary to fall within the linear range of the detector.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 395 nm (corresponding to a strong absorbance maximum of MPEA)

• Data Analysis: The purity is determined by calculating the area percentage of the MPEA peak relative to the total area of all peaks in the chromatogram.

The resulting chromatogram will display a major peak corresponding to MPEA and potentially smaller peaks representing impurities. The retention time of the MPEA peak should be consistent across runs.

Compound	Retention Time (min)	Area (%)	Purity Assessment
MPEA	8.52	99.85	High Purity
Impurity 1	4.21	0.08	Trace Impurity
Impurity 2	6.78	0.07	Trace Impurity

Table 1: Representative HPLC data for a high-purity MPEA sample.

Caption: Workflow for MPEA purity assessment using HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unveiling the Molecular Structure

While HPLC provides quantitative purity, ¹H NMR spectroscopy offers invaluable structural information, confirming the identity of the desired product and identifying any structurally related impurities.

• Sample Preparation: Dissolve 5-10 mg of the MPEA sample in approximately 0.7 mL of a deuterated solvent, such as deuterated chloroform (CDCl₃) or deuterated dichloromethane (CD₂Cl₂).

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the spectrum using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and integration of the signals.

The ¹H NMR spectrum of pure MPEA should exhibit characteristic signals corresponding to the aromatic protons and the methyl group protons. The integration of these signals should correspond to the number of protons in each environment. The presence of unexpected signals may indicate impurities. For instance, signals corresponding to residual starting materials like 2-methylanthracene or phenylacetylene would be indicative of an incomplete reaction.

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
8.5 - 7.2	m	25H	Aromatic Protons
2.5	s	3H	Methyl Protons

Table 2: Expected ¹H NMR assignments for MPEA in CDCl₃.

Mass Spectrometry (MS): Confirming Molecular Weight

Mass spectrometry is a powerful technique for confirming the molecular weight of the synthesized MPEA. This is a crucial step in verifying the identity of the product.

• Sample Preparation: Prepare a dilute solution of MPEA in a suitable solvent like methanol or acetonitrile.

• Ionization Technique: Electrospray ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are common techniques for this type of molecule.

• Data Acquisition: Acquire the mass spectrum in positive ion mode.

The mass spectrum should show a prominent peak corresponding to the molecular ion ([M]⁺) or the protonated molecule ([M+H]⁺) of MPEA. The calculated exact mass of MPEA (C₃₇H₂₄) is 472.1878 g/mol . A high-resolution mass spectrometer should provide a measured mass that is very close to this theoretical value.

Comparative Analysis: MPEA vs. Alternative Blue Emitters

While MPEA is a prominent blue emitter, other compounds are also utilized in similar applications. A comparison highlights the relative advantages of MPEA.

Compound	Key Advantages	Key Disadvantages	Typical Purity (%)
MPEA	High photoluminescence quantum yield, good thermal stability.	Synthesis can be challenging.	> 99.5
Perylene	High fluorescence, commercially available.	Prone to aggregation-caused quenching.	> 99.0
DPVBi	Good blue emission color purity.	Lower thermal stability compared to MPEA.	> 99.0

Table 3: Comparison of MPEA with alternative blue-emitting materials.

Conclusion: A Multi-Technique Approach for Unambiguous Purity Assessment

The comprehensive purity assessment of synthesized 2-Methyl-9,10-bis(phenylethynyl)anthracene is paramount for its successful application in high-performance organic electronic devices and sensitive biological assays. This guide has demonstrated that a combination of analytical techniques is essential for a complete and reliable characterization. HPLC provides the quantitative measure of purity, ¹H NMR confirms the chemical structure and identifies organic impurities, and Mass Spectrometry verifies the molecular weight. By employing these techniques in a complementary fashion, researchers can ensure the quality and reproducibility of their materials, leading to more reliable and insightful scientific outcomes.

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